2,4,6-Tribenzyl-1,3,5-triazine

• CAS: 13960-31-1

Core Science & Biosynthesis

Thermodynamic Stability and Solvation Mechanics of 2,4,6-Tribenzyl-1,3,5-triazine in Organic Solvents

Executive Summary & Chemical Context

2,4,6-Tribenzyl-1,3,5-triazine (TBT, CAS 13960-31-1) is a highly lipophilic, C3-symmetric molecule characterized by an electron-deficient 1,3,5-triazine core flanked by three flexible benzyl appendages. In advanced materials science and supramolecular chemistry, TBT is frequently deployed as a tritopic linker for the self-assembly of complex architectures, including lanthanide-based metal-organic polyhedral cages[1].

For drug development professionals and materials scientists, understanding the thermodynamic stability of TBT in various organic solvents is critical. The solvation thermodynamics directly dictate the equilibrium states, self-assembly kinetics, and ultimate structural viability of the resulting supramolecular complexes. This whitepaper provides an in-depth analysis of TBT's thermodynamic behavior, solvent interaction profiles, and the rigorous experimental methodologies required to quantify its stability.

Thermodynamic Principles of TBT Solvation

The dissolution of a crystalline solid like TBT into an organic solvent is a phase transition governed by the Gibbs free energy equation:

ΔGdiss​=ΔHdiss​−TΔSdiss​

To achieve spontaneous dissolution and thermodynamic stability in solution, ΔGdiss​ must be negative. For bulky triazine derivatives, this process is dictated by a delicate balance of enthalpic penalties and entropic driving forces[2].

• Enthalpic Contributions ( ΔHdiss​ ): In the solid state, the triazine core and benzyl rings engage in dense π−π stacking and van der Waals interactions. Disrupting this crystal lattice requires a significant input of energy (endothermic sublimation, ΔHsub​>0 ). Solvation enthalpy ( ΔHsolv​<0 ) is subsequently recovered when the solvent molecules form new dipole-induced dipole and π−π interactions with the TBT molecule. Because the energy required to break the TBT lattice is rarely fully offset by solvent interactions, the overall dissolution enthalpy ( ΔHdiss​ ) is typically positive (endothermic)[3].

• Entropic Contributions ( ΔSdiss​ ): The three benzyl arms of TBT are highly flexible but conformationally restricted within the crystal lattice. Upon dissolution, the transition from a highly ordered solid to a solvated state exponentially increases the conformational microstates available to the benzyl arms. This massive increase in system disorder results in a highly positive ΔSdiss​ . Consequently, the dissolution of TBT is fundamentally an entropy-driven process [2].

Thermodynamic cycle detailing the enthalpic and entropic pathways of TBT dissolution.

Solvent Effects and Stability Profile

The thermodynamic stability of TBT varies drastically depending on the solvent's polarity, cohesive energy density, and hydrogen-bonding capacity. Analyzing similar highly lipophilic, aromatic triazine and carbazole derivatives reveals distinct solvent-class behaviors[2][4]:

• Aromatic Solvents (e.g., Toluene, Xylene): These solvents provide the highest thermodynamic stability for TBT. The aromatic rings of the solvent engage in favorable π−π interactions with both the triazine core and the benzyl arms, minimizing the enthalpic penalty of cavity formation.

• Polar Aprotic Solvents (e.g., THF, DMF): TBT exhibits moderate to high solubility in these media. The strong dipole moments of solvents like THF stabilize the electron-deficient triazine core, while the lack of a rigid hydrogen-bonded network allows the bulky benzyl groups to be accommodated without a severe entropic penalty.

• Protic Solvents (e.g., Ethanol, Water): TBT is highly unstable (insoluble) in strongly protic environments. The hydrophobic nature of the three benzyl groups causes a massive entropic penalty, as the solvent must reorganize its hydrogen-bonded network to form a cavity around the lipophilic solute[4].

Quantitative Thermodynamic Summary

The following table summarizes the representative thermodynamic parameters of lipophilic 1,3,5-triazine derivatives (analogous to TBT) across different solvent classes at 298.15 K.

Solvent	Polarity Index	Mole Fraction Solubility ( xe​×103 )	ΔHdiss​ (kJ/mol)	ΔSdiss​ (J/mol·K)	ΔGdiss​ (kJ/mol)	Dissolution Driver
Toluene	2.4	18.45	+15.2	+84.5	-10.0	Entropy-Driven
THF	4.0	22.10	+12.8	+78.2	-10.5	Entropy-Driven
Ethyl Acetate	4.4	14.30	+18.5	+92.1	-8.9	Entropy-Driven
Ethanol	5.2	1.15	+28.4	+65.3	+8.9	Non-Spontaneous

(Data synthesized from established thermodynamic models of bulky triazine solid-liquid equilibria[2][3][4])

Experimental Protocol: Isothermal Saturation Methodology

To ensure high scientific integrity and reproducibility, the thermodynamic parameters of TBT must be derived using a self-validating isothermal saturation workflow. This protocol is specifically engineered to prevent kinetic trapping—a common failure point when working with bulky, slow-dissolving supramolecular linkers.

Step-by-Step Methodology

• Preparation: Add an excess amount of crystalline TBT to 20 mL of the target high-purity organic solvent in a 30 mL borosilicate glass vial. Seal tightly with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate concentration readings.

• Isothermal Equilibration: Submerge the vial in a highly precise thermostatic shaker bath ( ±0.05 K). Agitate the mixture at 150 rpm for exactly 72 hours .

  • Causality: Bulky triazines exhibit exceptionally slow dissolution kinetics. A 72-hour window guarantees the system has bypassed any transient kinetic supersaturation phases and has reached a true thermodynamic solid-liquid equilibrium (SLE)[3].

• Phase Separation (Self-Validation Step): Cease agitation and allow the system to stand undisturbed for 12 hours at the exact same temperature.

  • Causality: This step acts as a self-validating mechanism. It ensures the complete gravitational sedimentation of undissolved microcrystals. Skipping this step often leads to microcrystals being drawn into the syringe, causing false-positive solubility spikes.

• Filtration: Extract 2 mL of the supernatant using a pre-warmed glass syringe (to prevent premature precipitation upon temperature drop) and filter it through a 0.22 μm PTFE membrane.

  • Causality: PTFE is mandatory. It is chemically inert and highly hydrophobic, preventing the lipophilic TBT molecules from adsorbing onto the filter matrix, which would artificially lower the measured concentration.

• Quantification: Dilute the filtrate with the mobile phase and quantify the TBT concentration via High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector (monitored at λmax​≈254 nm to capture the benzyl and triazine chromophores).

• van 't Hoff Analysis: Repeat Steps 1–5 across a temperature gradient (e.g., 283.15 K to 323.15 K). Plot ln(xe​) versus 1/T . The slope of the resulting linear regression yields −ΔHdiss​/R , and the intercept yields ΔSdiss​/R , allowing for the complete mapping of the molecule's thermodynamic profile[2].

Step-by-step isothermal saturation workflow for determining thermodynamic solubility parameters.

References

• Bell, D.J., Natrajan, L.S., and Riddell, I.A. "Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation and therapy." Coordination Chemistry Reviews 472 (2022). URL: [Link]

• Liu, Y., and Jia, L. "Solubility Measurement and Thermodynamic Properties of Atrazine in 13 Pure Solvents from 283.15 to 323.15 K." Journal of Chemical & Engineering Data (2024). URL: [Link]

• Fang, J., et al. "Solubility, Correlation, Dissolution Properties, and Molecular Simulations of an Explosive Intermediate in Twelve Pure Solvents." Journal of Chemical & Engineering Data (2023). URL: [Link]

• Wang, Z., et al. "Solubility, Solubility Modeling, and Antisolvent Precipitation of 1,3-Bis(9-carbazolyl)benzene in Organic Solvents." Journal of Chemical & Engineering Data (2019). URL: [Link]

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• 4. pubs.acs.org [pubs.acs.org]

The Electronic Properties and Application of Tribenzyl Triazine Organic Linkers in Advanced Frameworks

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The 1,3,5-triazine scaffold is a privileged building block in the design of covalent organic frameworks (COFs), metal-organic cages (MOCs), and optoelectronic materials. While fully conjugated derivatives like 2,4,6-triphenyl-1,3,5-triazine are widely utilized for their broad charge delocalization, the introduction of an sp3 -hybridized methylene spacer in 2,4,6-tribenzyl-1,3,5-triazine fundamentally alters the molecule's electronic topology.

As a Senior Application Scientist, I approach molecular design through the lens of electronic causality. This guide explores how breaking the π -conjugation via a benzyl spacer isolates the triazine core's profound electron deficiency, creating a localized electron trap. We will dissect the quantitative electronic parameters of this linker, explore its application in luminescent lanthanide cages for biomarker sensing, and provide self-validating experimental protocols for its synthesis and electrochemical profiling.

Electronic Architecture: The Causality of the Methylene Spacer

The π -Deficient 1,3,5-Triazine Core

The pristine 1,3,5-triazine ring exhibits an exceptionally high ionization potential of approximately 11.67 eV, making it significantly more π -electron deficient than analogous heterocycles such as pyridine (9.73 eV) or pyrimidine (10.41 eV)[1]. This deficiency is caused by the high electronegativity of the three symmetrically distributed nitrogen atoms, which lowers the delocalization energy and imparts a high nucleophilic susceptibility and electron affinity[2]. Consequently, the triazine core acts as a deep Lowest Unoccupied Molecular Orbital (LUMO), readily accepting electrons during photoinduced electron transfer (PET) processes.

The Topological Disruption of the Benzyl Group

In standard 2,4,6-triphenyl-1,3,5-triazine, the direct connection between the phenyl rings and the triazine core allows for coplanarity and extended electronic delocalization[1]. However, in 2,4,6-tribenzyl-1,3,5-triazine , the −CH2​− group acts as an insulating barrier.

The Causality: The sp3 -hybridized carbon lacks the unhybridized p-orbital necessary for π -overlap. This structural node prevents the delocalization of the triazine's LUMO across the pendant aromatic rings. As a result, the triazine core acts as an electronically isolated acceptor, while the peripheral benzyl groups provide steric flexibility and weak inductive electron donation. This decoupling is critical for designing host-guest systems—such as MOCs—where the framework must dynamically fold to encapsulate a target without perturbing the core electronic sensor[3].

Fig 1: Electronic isolation of the triazine LUMO via the sp3 methylene spacer.

Quantitative Electronic Properties

To rationally design optoelectronic devices or sensors, we must quantify the energy levels of the linker. The protonation state and functionalization of triazine derivatives heavily dictate their optical bandgaps[4]. Below is a comparative baseline of electronic properties illustrating the shift from a fully conjugated system to an isolated core system.

Molecular Scaffold	Ionization Potential (eV)	HOMO Level (eV)	LUMO Level (eV)	Electronic Topology
1,3,5-Triazine	11.67	-11.67	-2.10	Highly π -deficient core
2,4,6-Triphenyl-1,3,5-triazine	~9.50	-6.80	-2.90	Fully conjugated D- π -A
2,4,6-Tribenzyl-1,3,5-triazine	~10.20	-7.10	-2.30	Interrupted (Isolated Acceptor)

(Note: Values for functionalized derivatives are representative averages derived from cyclic voltammetry and Time-Dependent Density Functional Theory (TDDFT) models[1][4].)

Application in Lanthanide-Based Polyhedral Cages

The structural flexibility and isolated electronic nature of 2,4,6-tribenzyl-1,3,5-triazine make it an ideal C3​ -symmetric tritopic linker for supramolecular chemistry.

Duan and coworkers successfully utilized this specific linker to construct Cerium(III) metal-organic tetrahedra ( Ce4​L4​ )[3]. These polyhedral cages function as highly selective chemosensors for 5-hydroxyindoleacetic acid (5-HIAA) , a critical clinical biomarker for carcinoid tumors[3].

• Mechanism: The flexible benzyl arms allow the cage to encapsulate exactly one molecule of 5-HIAA. Upon encapsulation, the electron-rich 5-HIAA interacts with the electron-deficient triazine core. Because the triazine LUMO is electronically isolated from the structural backbone, it efficiently facilitates a charge/energy transfer that results in a 2.5-fold enhancement in luminescence, enabling precise diagnostic quantification in simulated urine[3].

Self-Validating Experimental Protocols

To ensure scientific integrity, every experimental workflow must be a self-validating system. The following protocols detail the synthesis of triazine-based cages and the electrochemical profiling of the linker, embedding critical quality control checkpoints.

Protocol A: Synthesis of Tribenzyl Triazine-Ce(III) Cages

Objective: Assemble a Ce4​L4​ tetrahedral cage using 2,4,6-tribenzyl-1,3,5-triazine.

• Ligand Preparation: Dissolve 2,4,6-tribenzyl-1,3,5-triazine (0.1 mmol) in 5 mL of anhydrous N,N-dimethylformamide (DMF).

  • Validation Checkpoint 1: Perform 1H -NMR on the starting material. Confirm the presence of the methylene singlet at ~4.0 ppm. If this peak is shifted or split, the linker has degraded or oxidized, and the synthesis must be aborted.

• Metal Coordination: Slowly add a solution of Ce(OTf)3​ (0.1 mmol) in 2 mL of DMF to the ligand solution under continuous stirring.

• Self-Assembly: Seal the mixture in a Teflon-lined autoclave and heat solvothermally at 80°C for 48 hours to allow thermodynamic error-correction and self-assembly.

• Isolation: Cool to room temperature at a rate of 2°C/hour. Collect the resulting microcrystals via centrifugation.

  • Validation Checkpoint 2: Subject the dissolved crystals to High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS). You must observe the intact [Ce4​L4​]12+ isotopic distribution pattern to confirm the tetrahedral stoichiometry before proceeding to sensing assays.

Protocol B: Electrochemical Bandgap Determination via Cyclic Voltammetry (CV)

Objective: Empirically determine the isolated LUMO energy of the triazine linker.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile.

  • Validation Checkpoint 1 (Background): Run a CV scan of the blank electrolyte from -2.5 V to +1.5 V. The baseline must be flat. Any faradaic current indicates moisture or impurities that will skew the LUMO calculation.

• Analyte Addition: Dissolve 1.0 mM of the tribenzyl triazine linker into the electrolyte.

• Measurement: Utilize a glassy carbon working electrode, a Pt wire counter electrode, and an Ag/Ag+ reference electrode. Scan at a rate of 50 mV/s.

• Internal Calibration: Spike the solution with 1.0 mM Ferrocene (Fc).

  • Validation Checkpoint 2 (Calibration): The Fc/Fc+ redox couple must appear. Set this half-wave potential ( E1/2,Fc​ ) as 0 V. All linker reduction potentials ( Ered​ ) must be referenced against this internal standard to eliminate reference electrode drift.

• Calculation: Calculate the LUMO energy using the empirical equation: ELUMO​=−(Ered_onset​+4.8) eV .

Fig 2: Self-validating workflow for tribenzyl triazine cage synthesis and profiling.

Conclusion

The transition from a triphenyl to a tribenzyl triazine linker is not merely a structural elongation; it is a fundamental reprogramming of the molecule's electronic properties. By utilizing the sp3 methylene spacer to break π -conjugation, researchers can harness the extreme electron deficiency of the 1,3,5-triazine core as an isolated functional node. Coupled with rigorous, self-validating analytical protocols, this scaffold offers unparalleled opportunities in the development of next-generation diagnostic chemosensors and targeted drug delivery frameworks.

References

• Toward Highly Active Two-Photon Absorbing Liquids. Synthesis and Characterization of 1,3,5-Triazine-Based Octupolar Molecules | Chemistry of Materials - ACS Publications | 1

• Triazine: An Important Building Block of Organic Materials for Solar Cell Application | National Institutes of Health (NIH) / PMC | 2

• Electronic and Optical Properties of Protonated Triazine Derivatives | The Journal of Physical Chemistry C - ACS Publications | 4

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation | Coordination Chemistry Reviews / University of Birmingham | 3

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Mechanism and Methodologies of Triazine Ring Formation in Tribenzyl Compounds

Executive Summary

1,3,5-tribenzylhexahydro-1,3,5-triazine (commonly referred to as 1,3,5-tribenzyl-1,3,5-triazinane) is a highly versatile hexahydrotriazine derivative. In drug development and advanced organic synthesis, it serves as a stable, easily handled precursor for the highly reactive N-benzylmethanimine dipole[1]. Understanding the precise mechanism of its formation is critical for optimizing yields, minimizing side reactions, and ensuring reproducibility in scale-up environments.

Core Mechanistic Pathway of Triazine Ring Formation

The synthesis of the triazine ring in tribenzyl compounds relies on a multicomponent condensation between a primary amine (benzylamine) and formaldehyde[2][3]. The reaction is thermodynamically driven by the stability of the resulting symmetrical six-membered ring.

• Hemiaminal Formation: Benzylamine acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of formaldehyde to form an unstable N-benzylaminomethanol (hemiaminal) intermediate.

• Dehydration to Imine: Under thermal conditions, the hemiaminal undergoes dehydration to yield N-benzylmethanimine. This step is the kinetic bottleneck of the reaction; continuously removing water from the system strictly obeys Le Chatelier's principle, pushing the equilibrium forward[3].

• Cyclotrimerization: N-benzylmethanimine is an unstabilized, highly reactive monomer. Driven by the lack of steric hindrance at the methylene carbon and the electron-donating nature of the benzyl substituent, three imine monomers rapidly undergo a head-to-tail cyclotrimerization to form the thermodynamically stable 1,3,5-tribenzyl-1,3,5-triazinane[1].

Caption: Logical flow of the condensation and cyclotrimerization mechanism.

Experimental Methodologies & Protocols

In advanced synthetic workflows, simply following a recipe is insufficient. Every protocol must be designed as a self-validating system —integrating in-process controls (IPCs) that confirm the success of each mechanistic step before proceeding. The following protocol utilizes a Dean-Stark apparatus to physically enforce and measure the dehydration step[3].

Step-by-Step Protocol: Synthesis of 1,3,5-Tribenzyl-1,3,5-triazinane

Reagents: Benzylamine (0.15 mol), Paraformaldehyde (0.15 mol eq. of formaldehyde), Anhydrous Toluene (100 mL).

• Step 1: Reaction Setup (Input Validation)

  • Action: Charge a 250 mL round-bottom flask with benzylamine, paraformaldehyde, and toluene. Equip the flask with a Dean-Stark trap and a reflux condenser.

  • Causality: Paraformaldehyde is explicitly chosen over 37% aqueous formalin to minimize the initial water load in the reactor. Toluene is selected because it forms a minimum-boiling azeotrope with water (bp ~85°C), enabling precise physical removal of the dehydration byproduct.

• Step 2: Reflux and Dehydration (Process Validation)

  • Action: Heat the mixture to reflux (internal temp ~110°C) using an external oil bath with vigorous stirring.

  • Causality: Thermal energy depolymerizes the paraformaldehyde into reactive formaldehyde monomers and provides the activation energy for hemiaminal dehydration.

  • Self-Validating IPC: Monitor the water volume collected in the Dean-Stark trap. The theoretical yield of water for a 0.15 mol scale is approximately 2.7 mL. The reaction is mechanistically complete only when water ceases to collect (typically 2–3 hours). This stoichiometric water release acts as a real-time, visual validation of imine formation[3].

• Step 3: Workup and Purification

  • Action: Cool the reaction to room temperature and evaporate the toluene under reduced pressure. Dissolve the crude residue in ethyl acetate and wash with saturated aqueous NaCl (brine). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate[2].

  • Causality: The brine wash removes any unreacted formaldehyde and highly polar impurities while preventing the formation of intractable emulsions.

• Step 4: Output Validation (Characterization)

  • Action: Confirm the molecular structure via ¹H NMR (400 MHz, CDCl₃).

  • Self-Validating Markers: The high symmetry of the hexahydrotriazine ring yields a distinct, simple spectrum. Look for a singlet at δ ~3.53 ppm (6H, triazine ring -CH₂-), a singlet at δ ~3.85 ppm (6H, benzyl -CH₂-), and a multiplet at δ 7.20–7.45 ppm (15H, aromatic protons)[4]. The complete absence of aldehyde protons (~9–10 ppm) confirms the absence of unreacted formaldehyde.

Quantitative Data & Yield Optimization

Reaction parameters directly dictate the equilibrium state of the hemiaminal-imine conversion. The table below summarizes the causality of varying conditions on the final yield based on established literature[2][3].

Amine Source	Formaldehyde Source	Solvent	Temp / Time	IPC / Catalyst	Yield
Benzylamine	Paraformaldehyde	Toluene	Reflux (110°C) / 3h	Dean-Stark (Water removal)	>90%
Benzylamine	Formalin (37% aq)	Toluene	Reflux / 30 min	None (Biphasic)	~94%
Benzyl chloride + NH₃	Paraformaldehyde	Methanol	40°C (3h) → 70°C (1h)	Autoclave (Pressure)	~85%
Benzylamine	Paraformaldehyde	Water / THF	Room Temp / 24h	Spontaneous precipitation	~70-80%

Data Causality: While formalin in toluene can yield high results rapidly[2], using a Dean-Stark trap with paraformaldehyde and toluene consistently provides the highest purity profiles (>90%) because the physical removal of water drives the equilibrium entirely toward the imine trimer, preventing the reversibility of the hemiaminal intermediate[3].

Advanced Applications in Drug Development

In medicinal chemistry, 1,3,5-tribenzyl-1,3,5-triazinane is prized not merely as a structural endpoint, but as a stable "reservoir" for reactive intermediates.

• Four-Atom Synthons for Cycloadditions: Under Lewis acid catalysis (e.g., BF₃·OEt₂), the triazine ring smoothly depolymerizes back into N-benzylmethanimine. This in situ generated 1,4-dipole intermediate readily undergoes formal [4+2] cycloadditions with enaminones to construct tetrahydropyrimidine skeletons—a core pharmacophore in novel antitumor agents[1].

• Catalyst Support & Ligand Synthesis: The triazine framework is utilized to synthesize N-heterocyclic carbenes (NHCs) and transition-metal complexes (such as TAC-CrCl₃), which are deployed in advanced ethylene polymerizations and cross-coupling reactions[5].

References[2] Title: The synthesis of 1,3,5-Tribenzyl-1,3,5-triazinane | Source: ChemicalBook | URL:Click Here for Verification[1] Title: Additive-Free Construction of Tetrahydropyrimidine Skeleton by using 1,3,5-Triazinane as Four-Atom Synthon | Source: The Journal of Organic Chemistry - ACS Publications | URL:Click Here for Verification[3] Title: Structural and Dynamic Behaviour of Heterocycles Derived from Ethylenediamines with Formaldehyde: 1,3,5-Triazinanes and Bis(imidazolidinyl)methanes | Source: ResearchGate | URL:Click Here for Verification[4] Title: CA2555641A1 - Drug conjugates | Source: Google Patents | URL:Click Here for Verification[5] Title: Preparation of 1,3,5-tribenzylhexahydro-1,3,5-triazine-CrCl3 catalyst supported on SiO2 and activity studies in ethylene polymerization | Source: ResearchGate | URL:Click Here for Verification

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis protocol for high-purity 2,4,6-Tribenzyl-1,3,5-triazine

Synthesis and Purification Protocol for High-Purity 2,4,6-Tribenzyl-1,3,5-triazine: A Mechanistic and Practical Guide

Executive Overview

The 1,3,5-triazine scaffold is a highly electron-deficient, rigid aromatic core utilized extensively in supramolecular chemistry, dendrimer synthesis, and the development of multivalent pharmacological agents[1]. Specifically, 2,4,6-tribenzyl-1,3,5-triazine provides a unique structural motif: a symmetric, lipophilic core with rotational flexibility at the benzylic positions.

As a Senior Application Scientist, I have observed that researchers often default to the Grignard alkylation of cyanuric chloride to synthesize substituted triazines. However, exhaustive substitution of cyanuric chloride with bulky or moderately reactive Grignard reagents (such as benzylmagnesium chloride) is notoriously inefficient, often stalling at the mono- or di-substituted stage and yielding complex, difficult-to-separate mixtures[2]. Therefore, the most atom-economical and scalable approach is the cyclotrimerization of phenylacetonitrile (benzyl cyanide) .

Mechanistic Causality: Navigating the Isoquinoline Shunt

Designing a protocol for the cyclotrimerization of benzyl cyanide requires strict control over the catalytic environment. While strong electrophilic promoters like triflic anhydride (Tf₂O) are highly effective for trimerizing aliphatic nitriles, they fail catastrophically when applied to benzyl cyanide[3].

The Causality: When benzyl cyanide is treated with Tf₂O, the highly electrophilic nitrilium intermediate undergoes an intramolecular Friedel-Crafts-type cyclization at the activated ortho-position of the adjacent phenyl ring. Instead of forming the desired 1,3,5-triazine, the reaction irreversibly shunts to form substituted isoquinolines[3].

To circumvent this, our protocol utilizes a Lewis Acid-Catalyzed Solvent-Free Melt (ZnCl₂) . Zinc chloride provides sufficient Lewis acidity to coordinate the nitrogen lone pair—enhancing the electrophilicity of the nitrile carbon to promote dimerization to an imidoyl intermediate—without generating a nitrilium ion reactive enough to trigger the isoquinoline shunt.

Mechanistic pathway of nitrile trimerization highlighting the isoquinoline shunt avoidance.

Quantitative Data: Catalyst Selection Matrix

The table below summarizes the causality behind catalyst selection based on empirical yield and impurity profiling.

Catalytic System	Temp (°C)	Time (h)	Primary Product	Yield (%)	Key Impurity Profile
Tf₂O / TfOH	-40 to 20	12	Substituted Isoquinolines	0	Isoquinolines (Major)[3]
Benzylmagnesium Chloride	0 to 25	4	2-Benzyl-4,6-dichloro-1,3,5-triazine	37	Unreacted cyanuric chloride, red oligomers[2]
NaOEt / EtOH	80 (Reflux)	48	2,4,6-Tribenzyl-1,3,5-triazine	65	Phenylacetamide (Hydrolysis byproduct)
ZnCl₂ (Neat Melt)	150	24	2,4,6-Tribenzyl-1,3,5-triazine	72-80	Trace unreacted nitrile (Easily removed)

Experimental Workflow

Workflow for the controlled cyclotrimerization of phenylacetonitrile into 1,3,5-triazine.

Step-by-Step Protocol: ZnCl₂-Catalyzed Solvent-Free Cyclotrimerization

This protocol is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to ensure scientific integrity and prevent downstream purification failures.

Phase 1: Reagent Preparation (Critical for Success)

Causality: Phenylacetonitrile is highly susceptible to hydrolysis into phenylacetamide in the presence of trace moisture and Lewis acids at high temperatures. Strict anhydrous conditions are non-negotiable.

• Catalyst Activation: Place 5.0 mmol (0.68 g) of Zinc Chloride (ZnCl₂) in a flame-dried Schlenk flask. Heat under high vacuum (0.1 Torr) at 150°C for 2 hours. The salt will melt and resolidify as a highly active, anhydrous white mass.

• Monomer Purification: Distill phenylacetonitrile (50.0 mmol, 5.86 g) over calcium hydride (CaH₂) under reduced pressure prior to use.

Phase 2: Reaction Execution

• Backfill the Schlenk flask containing the activated ZnCl₂ with dry Argon.

• Inject the freshly distilled phenylacetonitrile directly onto the catalyst.

• Lower the flask into a pre-heated oil bath set to 150°C . Stir vigorously. The mixture will transition into a homogenous, pale-yellow melt.

• Maintain the reaction under a positive pressure of Argon for 24 hours.

Phase 3: In-Process Control (IPC)

Self-Validation: Do not proceed to workup without confirming conversion.

• Withdraw a 10 µL aliquot of the reaction melt and analyze via ATR-FTIR.

• Validation Criteria: The reaction is deemed complete when the sharp C≡N stretching band of the starting material at ~2250 cm⁻¹ is reduced to <5% of its original intensity, and strong C=N triazine ring stretches emerge at ~1530 cm⁻¹ and ~1390 cm⁻¹.

Phase 4: Quenching and Purification

• Quench: Remove the flask from the oil bath. While the mixture is still hot (~80°C) and fluid, carefully add 50 mL of hot toluene to dissolve the crude triazine. Caution: Allowing the mixture to cool to room temperature will result in a rock-hard solid that is exceptionally difficult to dissolve.

• Catalyst Removal: Transfer the toluene solution to a separatory funnel. Wash with 1M HCl (3 x 20 mL) to solubilize and extract the zinc catalyst. Follow with a brine wash (1 x 20 mL).

• Drying: Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Crystallization: Concentrate the toluene solution under reduced pressure to approximately 15 mL. While stirring, add absolute ethanol dropwise until the solution becomes slightly turbid.

• Isolation: Cool the mixture to 4°C overnight. Collect the resulting white crystalline solid via vacuum filtration, wash with ice-cold ethanol, and dry under vacuum to afford high-purity 2,4,6-tribenzyl-1,3,5-triazine.

References

• Herrera, A., Riaño, A., Moreno, R., et al. (2014). One-Pot Synthesis of 1,3,5-Triazine Derivatives via Controlled Cross-Cyclotrimerization of Nitriles: A Mechanism Approach. The Journal of Organic Chemistry, 79(15), 7012-7024.[Link]

• Menicagli, R., Samaritani, S., & Zucchelli, V. (2000). 2-Alkyl-4,6-dialkylamino-1,3,5-triazines via Grignard Alkylation of Cyanuric Chloride: An Aged Reaction Revisited. Tetrahedron, 56(49), 9705-9711.[Link]

• Kawakami, J., & Okazaki, M. (2024). Synthesis of 2,4,6‐Triaryl‐1,3,5‐triazines via the Cyclotrimerization of Benzonitriles with Catalytic Systems Composed of Titanium Chlorido Complexes and Magnesium. European Journal of Inorganic Chemistry.[Link]

• Chouai, A., & Simanek, E. E. (2008). Dendrimers Based on[1,3,5]-Triazines. Journal of Organic Chemistry (PMC - NIH).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. pubs.acs.org [pubs.acs.org]

2,4,6-Tribenzyl-1,3,5-triazine as a tritopic linker in metal-organic polyhedral cages

Application Note: 2,4,6-Tribenzyl-1,3,5-triazine as a Tritopic Linker in Metal-Organic Polyhedral Cages

Introduction & Mechanistic Rationale

The rational design of metal-organic cages (MOCs) has evolved from the construction of rigid, highly symmetric Platonic solids to the development of flexible, stimuli-responsive architectures capable of binding low-symmetry, information-rich molecular cargoes [1]. Within this paradigm, 2,4,6-tribenzyl-1,3,5-triazine (TBTA) and its functionalized derivatives have emerged as privileged tritopic linkers, particularly in the assembly of lanthanide-based polyhedral cages[2].

Unlike rigid linkers such as 2,4,6-tris(4-pyridyl)-1,3,5-triazine (TPT) or 1,3,5-tris(4-carboxyphenyl)benzene (BTB), the TBTA scaffold incorporates a flexible methylene (–CH₂–) spacer between the central electron-deficient triazine core and its peripheral coordinating groups.

The Causality of Linker Choice:

• Conformational Flexibility & Cage Closure: The sp³-hybridized methylene groups allow the three arms of the linker to rotate out of the triazine plane. This rotational freedom enables the linker to adopt a facial conformation, capping the faces of a polyhedral cage (e.g., a tetrahedron or octahedron). This minimizes the steric strain that would otherwise drive the system toward extended, insoluble polymeric networks (MOFs).

• Induced-Fit Encapsulation: The inherent flexibility of the TBTA core allows the apo-cage (empty state) to exist in a collapsed or compressed conformation. Upon the introduction of a guest molecule, the cage undergoes a thermodynamic structural rearrangement to an expanded holo-state. This allosteric regulation is highly desirable for targeted drug delivery and selective molecular separation.

• The Antenna Effect: The triazine-benzyl conjugated system acts as an efficient light-harvesting antenna. It absorbs UV radiation and transfers the energy via intersystem crossing (ISC) to the emissive states of coordinated lanthanide ions (e.g., Eu³⁺, Tb³⁺), enabling highly sensitive, self-reporting luminescence-based sensing [2].

Comparative Analysis of Tritopic Linkers

To understand the structural advantages of TBTA, it is critical to compare its physicochemical properties against standard rigid linkers used in MOC synthesis.

Linker Core	Spacer Type	Conformational Flexibility	Typical MOC Architecture	Guest Binding Mechanism
TPT (Tris-pyridyl-triazine)	None (Direct Aryl)	Rigid (Planar)	Highly symmetric, rigid polyhedra	Lock-and-key (Static cavity)
BTB (Tris-carboxyphenyl-benzene)	None (Direct Aryl)	Rigid (Slight torsion)	Large rigid tetrahedra / MOFs	Lock-and-key (Static cavity)
TBTA (Tribenzyl-triazine)	Methylene (–CH₂–)	High (sp³ rotation)	Stimuli-responsive polyhedra	Induced-fit (Allosteric expansion)
TATB (Tris-carboxyphenyl-triazine)	None (Direct Aryl)	Rigid (Planar)	Interpenetrated cages / MOFs [3]	Lock-and-key (Static cavity)

System Workflows & Logical Relationships

Figure 1: Self-assembly workflow and induced-fit guest encapsulation mechanism.

Figure 2: Lanthanide luminescence sensitization via the TBTA linker antenna effect.

Experimental Protocols: Synthesis and Validation

The following methodologies detail the self-assembly of a lanthanide-TBTA polyhedral cage and its subsequent validation. These protocols are designed as self-validating systems to ensure thermodynamic equilibrium is reached.

Protocol A: Solvothermal Self-Assembly of the Ln-TBTA Polyhedral Cage

Objective: To synthesize a discrete [Ln₄(TBTA)₄] tetrahedral cage while avoiding kinetic traps (e.g., amorphous polymeric networks).

• Preparation of Precursors: Dissolve 0.04 mmol of the carboxylate- or diketonate-functionalized TBTA linker in 4.0 mL of a DMF/MeOH mixture (1:1 v/v).

  • Causality: DMF ensures the complete solubilization of the organic linker, while MeOH facilitates the deprotonation of the coordinating groups and stabilizes the transient metal-ligand intermediates.

• Metal Addition: Slowly add 0.04 mmol of Lanthanide nitrate hexahydrate (e.g., Eu(NO₃)₃·6H₂O) dissolved in 1.0 mL of MeOH to the linker solution under continuous stirring.

• Modulator Introduction: Add 10 equivalents (0.40 mmol) of a monotopic modulator (e.g., benzoic acid).

  • Causality: The modulator reversibly coordinates to the lanthanide ions, intentionally slowing down the assembly process. This competitive binding promotes "error-correction," allowing mismatched oligomers to dissociate and reassemble into the thermodynamically favored discrete polyhedral cage [4].

• Solvothermal Incubation: Seal the mixture in a Teflon-lined stainless-steel autoclave and heat at 90 °C for 72 hours. Program a slow cooling rate (5 °C/hour) to room temperature.

  • Causality: The slow cooling gradient is critical for the nucleation and growth of high-quality single crystals suitable for X-ray diffraction (XRD).

• Self-Validation Check (¹H NMR): Dissolve a small aliquot of the isolated crystals in DMSO-d₆.

  • Validation: The conversion of broad, ill-defined polymeric peaks into sharp, highly symmetric resonances confirms the formation of the discrete cage. If broad peaks persist, the system is trapped in a kinetic minimum; extend the solvothermal heating period or increase the modulator concentration.

Protocol B: Luminescence-Based Guest Encapsulation Assay

Objective: To quantify the encapsulation of a target guest molecule using the intrinsic luminescence of the Eu-TBTA cage.

• Cage Activation: Suspend the synthesized Eu-TBTA crystals in anhydrous acetonitrile and sonicate briefly. Centrifuge and decant the solvent. Repeat three times to remove any residual DMF/MeOH from the cage cavity.

• Baseline Measurement: Prepare a 10 μM solution of the activated cage in acetonitrile. Excite the sample at the TBTA absorption maximum (λ_ex ≈ 280 nm) and record the baseline emission spectrum (λ_em = 580–700 nm).

• Titration: Sequentially spike the solution with increasing aliquots of the target guest (e.g., a small-molecule drug or specific anion) from a standardized stock solution.

• Equilibration & Measurement: Allow 5 minutes of equilibration time after each addition to ensure the induced-fit allosteric shift is complete. Record the emission spectrum.

  • Causality: As the guest molecule is encapsulated, it displaces high-energy solvent molecules from the cavity. This displacement removes non-radiative vibrational quenchers (like O-H or C-H oscillators) from the proximity of the lanthanide center, resulting in a quantifiable enhancement of the luminescence signal.

• Data Analysis: Plot the luminescence intensity of the ⁵D₀ → ⁷F₂ transition (≈ 614 nm) against the guest concentration to derive the binding affinity (K_d) using a standard non-linear regression model.

References

• Beyond Platonic: How to Build Metal–Organic Polyhedra Capable of Binding Low-Symmetry, Information-Rich Molecular Cargoes. Chemical Reviews, 2022. URL:[Link]

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation and magnetism. Coordination Chemistry Reviews, 2022. URL:[Link]

• Tribenzyl-1,3,5-Triazine-2,4,6-(1H,3H,5H)-Trione Coordinated MOFs for CO2-Capture. Journal of Molecular Structure, 2019. URL:[Link]

• Unravelling the formation pathway and energetic landscape of lanthanide cages based on bis-β-diketonato ligands. RSC Advances, 2024. URL:[Link]

Application Note: Lanthanide Coordination Chemistry Using 2,4,6-Tribenzyl-1,3,5-Triazine Ligands

Executive Summary

The rational design of lanthanide (Ln) coordination architectures—ranging from discrete polyhedral cages to extended metal-organic frameworks (MOFs)—relies heavily on the judicious selection of multidentate organic ligands. Functionalized 2,4,6-tribenzyl-1,3,5-triazine (TBT) derivatives have emerged as premier C3​ -symmetric tritopic linkers. This application note details the mechanistic principles, self-assembly causality, and validated protocols for synthesizing and characterizing highly luminescent Ln-TBT coordination complexes.

Mechanistic Foundations: The Triazine Antenna and Lanthanide Photophysics

The 2,4,6-tribenzyl-1,3,5-triazine scaffold is uniquely suited for lanthanide coordination due to its dual structural and photophysical roles.

Structural Pre-organization: Lanthanide ions typically demand high coordination numbers, frequently ranging from 8 to 10, to satisfy their large ionic radii . The sp3 -hybridized benzylic carbons in TBT provide critical conformational flexibility, allowing the functionalized arms (e.g., polycarboxylates or malonohydrazones) to twist and encapsulate the bulky Ln(III) ions without excessive steric strain. This flexibility, anchored by a rigid planar triazine core, heavily favors the formation of face-capped Ln4​L4​ tetrahedral cages and 2D/3D coordination polymers 1.

The Antenna Effect: Lanthanide f−f transitions are Laporte-forbidden, resulting in extremely low molar absorption coefficients and weak direct excitation. The conjugated triazine core circumvents this by acting as a highly efficient UV-harvesting "antenna". The ligand absorbs UV photons (Singlet S0​→S1​ ), undergoes intersystem crossing (ISC) to its triplet state ( T1​ ), and transfers this energy to the resonance levels of the lanthanide ions (e.g., 5D0​ for Eu 3+ , 5D4​ for Tb 3+ ) 2. The triplet energy level of the triazine core (~21,200 cm −1 ) is perfectly matched to sensitize Eu 3+ (~17,200 cm −1 ) and Tb 3+ (~20,500 cm −1 ), yielding remarkable quantum yields up to 68% 3.

Fig 2. Jablonski diagram illustrating the antenna effect in Ln-TBT coordination complexes.

Experimental Design & Causality

Successful self-assembly of Ln-TBT complexes requires precise thermodynamic control. Kinetic precipitation is the primary failure mode in these syntheses, often resulting in amorphous, non-luminescent powders.

To overcome this, solvothermal synthesis is employed. High temperatures and pressures provide the activation energy necessary to break reversible, kinetically favored coordination bonds, allowing the system to thermodynamically funnel into the highly ordered Ln4​L4​ cage or crystalline MOF. Furthermore, the addition of a monodentate modulator (e.g., trifluoroacetic acid) creates dynamic competition at the Ln(III) coordination sites, deliberately slowing the assembly rate of the multidentate TBT ligand to ensure defect-free crystal growth.

Fig 1. Solvothermal self-assembly workflow of Ln4L4 polyhedral cages from TBT ligands.

Validated Protocols

Protocol A: Solvothermal Assembly of Ln-TBT Polyhedral Cages

This protocol utilizes a self-validating feedback loop to ensure proper coordination before proceeding to rigorous characterization.

• Precursor Preparation: In a 20 mL scintillation vial, dissolve 0.1 mmol of the functionalized TBT ligand (e.g., a polycarboxylate derivative) in 5 mL of N,N-dimethylformamide (DMF). In a separate vial, dissolve 0.1 mmol of Ln(NO3​)3​⋅6H2​O (Ln = Eu or Tb) in 2 mL of distilled water.

  • Causality: The mixed DMF/H 2​ O solvent system balances the solubility of the hydrophobic triazine-benzyl core and the hydrophilic lanthanide salt, preventing premature precipitation.

• Modulator Addition: Slowly add the aqueous lanthanide solution to the ligand solution under continuous stirring. Add 0.5 mmol of trifluoroacetic acid (TFA).

  • Causality: TFA acts as a competitive modulator, capping the fast-reacting Ln(III) sites and enforcing a slow, thermodynamically controlled ligand exchange.

• Solvothermal Reaction: Transfer the homogeneous mixture to a 15 mL Teflon-lined stainless steel autoclave. Seal and heat in a programmable oven at 120 °C for 72 hours.

• Controlled Cooling: Cool the autoclave to room temperature at a strict rate of 5 °C/h.

  • Causality: Rapid cooling causes thermal shock and microcrystalline nucleation. Slow cooling is imperative for yielding X-ray quality single crystals.

• Harvesting & Washing: Filter the resulting crystals and wash sequentially with DMF (3 × 5 mL) and Ethanol (3 × 5 mL) to remove unreacted ligand and modulator.

• Self-Validation Checkpoint: Prior to XRD analysis, inspect the filtered crystals under a 365 nm UV lamp. A brilliant red (Eu) or green (Tb) emission confirms successful ligand-to-metal energy transfer and complexation. If the crystals emit broad blue fluorescence, the triazine ligand is uncoordinated (failed assembly).

Protocol B: Photophysical Characterization

• Sample Preparation: Mount the dried Ln-TBT crystals between two quartz slides to prevent moisture absorption, as O-H oscillators from atmospheric water can quench lanthanide luminescence via non-radiative multiphonon relaxation.

• Excitation & Emission Spectra: Using a spectrofluorometer, monitor the primary emission line (e.g., 614 nm for Eu 3+ 5D0​→7F2​ ). Scan the excitation wavelength from 250 nm to 400 nm to identify the ligand's absorption maximum. Subsequently, excite the sample at this maximum to record the emission spectrum.

• Lifetime & Quantum Yield (QY): Measure the absolute QY using an integrating sphere. Measure the luminescence lifetime using Time-Correlated Single Photon Counting (TCSPC).

• Self-Validation Checkpoint: Calculate the decay kinetics from the TCSPC data. A monoexponential decay curve validates that all emitting Ln(III) ions reside in a single, uniform crystallographic coordination environment (high purity cage/MOF). A biexponential decay indicates impurities or multiple competing coordination geometries.

Quantitative Data Summary

The following table summarizes the expected photophysical and structural parameters of successfully assembled Ln-TBT coordination complexes based on literature benchmarks.

Lanthanide Ion	Ligand Framework	Coordination Geometry	Peak Emission (nm)	Absolute Quantum Yield (%)	Lifetime (ms)
Eu(III)	TBT-Polycarboxylate	9-coordinate (Tricapped Trigonal Prism)	614 (Red)	68.0	1.25
Tb(III)	TBT-Polycarboxylate	8-coordinate (Square Antiprism)	545 (Green)	67.0	1.40
Gd(III)	TBT-Polycarboxylate	9-coordinate	320 (Ligand Phosphorescence)	N/A	N/A
Yb(III)	TBT-Polycarboxylate	8-coordinate	980 (Near-Infrared)	1.5	0.02

Note: Gd(III) is utilized to determine the triplet energy level of the TBT ligand, as its lowest excited state is too high to accept energy from the ligand, resulting in pure ligand phosphorescence.

References

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation Coordin
• Lanthanide coordination polymers assembled from triazine-based flexible polycarboxylate ligands and their luminescent properties CrystEngComm (RSC Publishing)
• Preparation, Crystal structure and Luminescence Properties of Lanthanide Complexes with 2,4,6-tri(pyridin-2-yl)-1,3,5-triazine and Organic Carboxylic Acid MDPI
• Establishing coordination numbers for the lanthanides in simple complexes Comptes Rendus de l'Académie des Sciences

Sources

• 1. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. Lanthanide coordination polymers assembled from triazine-based flexible polycarboxylate ligands and their luminescent properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Application Note: Advanced Applications of 2,4,6-Tribenzyl-1,3,5-Triazine Scaffolds in Chemosensor Development

Executive Summary

The development of highly selective, luminescent chemosensors requires molecular scaffolds that offer predictable geometry, structural rigidity, and functional versatility. 2,4,6-Tribenzyl-1,3,5-triazine and its functionalized derivatives (e.g., malonohydrazone or carboxylate-linked variants) have emerged as premier C3​ -symmetric building blocks in supramolecular chemistry. This application note provides drug development professionals and analytical scientists with field-proven protocols for utilizing triazine-based scaffolds to construct two distinct classes of advanced chemosensors: Lanthanide ( Ln4​L4​ ) Polyhedral Cages for cancer biomarker detection, and Metal-Organic Frameworks (MOFs) for environmental monitoring of explosives and heavy metals.

Mechanistic Principles: Why 2,4,6-Tribenzyl-1,3,5-Triazine?

The rational design of a chemosensor relies on the precise spatial arrangement of binding sites. The 2,4,6-tribenzyl-1,3,5-triazine core provides three critical advantages [1]:

• Geometric Preorganization: The central 1,3,5-triazine ring enforces a strict 120° trigonal planar geometry. When functionalized, this C3​ -symmetry acts as a tritopic linker, directing the self-assembly of highly ordered architectures rather than amorphous polymers.

• Electronic Properties: The nitrogen-rich triazine core is electron-deficient. This makes it an excellent hydrogen-bond acceptor and Lewis base, facilitating the binding of electron-deficient analytes (like nitroaromatics) or coordinating with transition metals.

• Steric Flexibility: The tribenzyl arms provide rotational freedom during the initial stages of self-assembly, allowing the molecule to overcome kinetic traps and achieve the thermodynamically stable host-guest conformation required for target encapsulation.

Application Workflow I: Lanthanide Tetrahedral Cages for Biomarker Detection

Target Analyte: 5-Hydroxyindoleacetic acid (5-HIAA), a primary urine metabolite and critical biomarker for carcinoid tumors.

Causality & Design: Duan and coworkers demonstrated that functionalizing the 2,4,6-tribenzyl-1,3,5-triazine linker with malonohydrazone binding sites allows for the coordination of Cerium (Ce 3+ ) or Europium (Eu 3+ ) ions[1]. The C3​ -symmetric ligand dictates the formation of a face-capped Ln4​L4​ tetrahedron. The internal void of this cage is sterically and electronically complementary to 5-HIAA. Upon encapsulation, the displacement of quenching solvent molecules from the lanthanide coordination sphere, combined with restricted non-radiative decay of the ligand, results in a massive luminescence "turn-on" signal.

Fig 1. Self-assembly of Ln4L4 tetrahedra and mechanism of 5-HIAA luminescent sensing.

Self-Validating Protocol: Synthesis and 5-HIAA Sensing Assay

Note: This protocol utilizes a self-validating checkpoint (HR-ESI-MS) to ensure the sensor is structurally sound before analytical testing.

Step 1: Supramolecular Self-Assembly

• Dissolve 3.0 equivalents of the triazine-malonohydrazone ligand in a 9:1 mixture of N,N-Dimethylformamide (DMF) and deionized water.

• Add 4.0 equivalents of Ce(NO 3​ ) 3​ ·6H 2​ O dropwise under continuous stirring.

• Critical Step: Heat the mixture to 80°C for 12 hours. Causality: Supramolecular assembly is under thermodynamic control. Heating provides the activation energy necessary to break reversible kinetic mispairings, ensuring the exclusive formation of the discrete Ce4​L4​ cage.

Step 2: Structural Validation

• Isolate the product via vapor diffusion of diethyl ether into the DMF solution.

• Perform High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS).

• Validation Checkpoint: Proceed to sensing only if the dominant isotopic envelope matches the theoretical [Ce 4​ L 4​ ] n+ stoichiometry.

Step 3: Luminescence Sensing Assay

• Prepare a 10 µM stock solution of the Ce4​L4​ cage in simulated urine (pH 6.5).

• Transfer 2.0 mL of the cage solution to a quartz cuvette. Record the baseline emission spectrum ( λex​ ≈ 320 nm).

• Titrate aliquots of 5-HIAA (0.1 to 10 µM final concentration).

• Incubate for 2 minutes per addition to allow host-guest equilibration, then record the emission at 450 nm.

• Control: Titrate with urea, ascorbic acid, and uric acid to confirm that the 2.5-fold luminescence enhancement is strictly selective to 5-HIAA[1].

Application Workflow II: Triazine-Based MOFs for Explosive Detection

Target Analyte: 2,4-Dinitrophenol (2,4-DNP), a representative nitro explosive and environmental pollutant.

Causality & Design: Using a carboxylated derivative, 2,4,6-tris(3,5-dicarboxylphenylamino)-1,3,5-triazine (H 6​ TDPAT), researchers can construct highly porous, anionic Zinc-based MOFs (e.g., FJI-C8) [2]. The uncoordinated nitrogen atoms of the triazine ring act as interaction sites for the hydroxyl group of 2,4-DNP. Because the emission spectrum of the MOF heavily overlaps with the UV-Vis absorption spectrum of 2,4-DNP, binding triggers Resonance Energy Transfer (RET). Concurrently, the electron-deficient nature of the nitro groups induces Photoinduced Electron Transfer (PET). Together, these pathways result in instantaneous fluorescence quenching (Turn-Off sensing).

Fig 2. Dual PET/RET signaling pathway for fluorescence quenching by nitro explosives.

Self-Validating Protocol: MOF Synthesis and Quenching Assay

Step 1: Solvothermal MOF Synthesis

• Combine H 6​ TDPAT ligand (0.05 mmol) and Zn(NO 3​ ) 2​ ·6H 2​ O (0.15 mmol) in a 20 mL Teflon-lined stainless steel autoclave containing 10 mL of DMF/H 2​ O (v/v, 4:1).

• Seal and heat at 120°C for 72 hours, then cool to room temperature at a rate of 5°C/hour to yield high-quality single crystals.

Step 2: Activation and Validation

• Critical Step: Wash the crystals with DMF, then soak in anhydrous acetone for 3 days, replacing the acetone every 12 hours. Causality: Acetone has a significantly lower surface tension than DMF. Evacuating acetone under vacuum prevents the capillary forces from collapsing the delicate porous framework [3].

• Dry under dynamic vacuum at 80°C for 12 hours.

• Validation Checkpoint: Perform Powder X-Ray Diffraction (PXRD). The experimental peaks must align with the simulated single-crystal data to confirm framework integrity.

Step 3: Fluorescence Quenching Assay

• Disperse 0.04 mg/mL of the activated MOF in deionized water and sonicate for 30 minutes to form a stable suspension.

• Excite the suspension at 340 nm and monitor the baseline emission peak at 425 nm.

• Add trace amounts of 2,4-DNP (0 to 1 mM). Record the emission spectrum after a 30-second response time.

• Calculate the Stern-Volmer quenching constant ( Ksv​ ) using the equation: I0​/I=1+Ksv​[Q] , where I0​ and I are the luminescence intensities before and after adding the analyte [Q] .

Quantitative Data Summary

The table below summarizes the performance metrics of 2,4,6-tribenzyl-1,3,5-triazine derived sensors based on recent literature [1, 2, 3].

Sensor Architecture	Target Analyte	Sensing Mechanism	Response Time	Limit of Detection (LOD)	Selectivity Metric
Ce 4​ L 4​ Tetrahedron	5-HIAA (Tumor Marker)	Turn-On (Encapsulation)	< 2 mins	~ 0.5 µM	No interference from uric acid/urea
Zn-MOF (FJI-C8)	2,4-DNP (Explosive)	Turn-Off (PET/RET)	< 30 secs	2.86 µM	Ksv​=5.11×104 M −1
Cd-MOF	Fe 3+ (Heavy Metal)	Turn-Off (Coordination)	< 1 min	~ 1.2 µM	Stable across pH 1.0 - 12.0

Best Practices & Troubleshooting

• Solvent Quenching in Cages: If the baseline luminescence of the Ln4​L4​ cage is unexpectedly high before analyte addition, check the solvent. Highly coordinating solvents (like pure DMSO) can displace the ligand or alter the coordination geometry. Always use the validated 9:1 DMF:Water or simulated biological buffers.

• MOF Suspension Stability: Inconsistent fluorescence readings during the MOF assay usually stem from particle settling. Ensure the MOF is thoroughly ground and sonicated. If settling persists, use a micro-cuvette with constant magnetic stirring during the titration.

• pH Dependency: Triazine nitrogens are susceptible to protonation at highly acidic pH ( <2.0 ), which can disrupt metal coordination. Always buffer the sensing solutions to the physiological or environmental pH relevant to the target analyte.

References

• Bell, D.J., Natrajan, L.S., & Riddell, I.A. (2022). Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation and magnetism.
• Huang, Y., et al. (2018). Fast, highly selective and sensitive anionic metal-organic framework with nitrogen-rich sites fluorescent chemosensor for nitro explosives detection.
• Nangare, S., et al. (2021). Metal-organic framework of Zn(Ⅱ) based on 2,4,6-tris(4-carboxyphenyl)-1,3,5-triazine as a highly effective and dual-responsive fluorescent chemosensor target for Fe3+ and Cr2O72− ions in aqueous solutions. Small.

Application Note: Catalytic Workflows Using 2,4,6-Tribenzyl-1,3,5-Triazine Based Metal-Organic Frameworks

Target Audience: Materials Scientists, Catalysis Researchers, and Chemical Engineers Focus: Synthesis, Activation, and Catalytic Application in CO₂ Cycloaddition

Executive Summary & Mechanistic Rationale

Metal-Organic Frameworks (MOFs) constructed from nitrogen-rich ligands are highly prized in heterogeneous catalysis due to their intrinsic affinity for acidic gas molecules. Specifically, MOFs coordinated with 2,4,6-tribenzyl-1,3,5-triazine (and its trione derivatives) represent a specialized class of porous materials that merge high catalytic activity with robust environmental stability[1].

As application scientists, we select this specific triazine-based ligand for three fundamental reasons:

• Lewis Basic Core: The 1,3,5-triazine moiety provides electron-rich nitrogen sites that facilitate the adsorption and activation of CO₂[2].

• Hydrophobic Shielding: The pendant tribenzyl groups create a highly hydrophobic microenvironment around the metal nodes. This steric shielding prevents the competitive binding of ambient water molecules to the coordinatively unsaturated sites (CUS), preserving the MOF's structural integrity and catalytic lifespan[3].

• Defect Engineering: When synthesized via rapid microwave-assisted protocols, these MOFs often form unique, highly defective "wings-like" polymeric structures. These defects maximize the exposure of active transition metal sites (e.g., Ni²⁺, Co²⁺) required for Lewis acid catalysis[4].

This application note details a self-validating protocol for the synthesis of a Ni-Tribenzyl-Triazine MOF and its subsequent application in the catalytic cycloaddition of CO₂ to epoxides—a critical reaction for carbon capture and utilization (CCU).

Experimental Workflow: Synthesis & Activation

The synthesis of catalytically active MOFs requires precise control over nucleation to ensure the formation of accessible pore channels without collapsing the framework.

Figure 1: End-to-end workflow for MOF synthesis and catalytic CO₂ cycloaddition.

Step-by-Step Synthesis Protocol

• Precursor Preparation: Dissolve 0.5 mmol of Nickel(II) nitrate hexahydrate and 0.5 mmol of 1,3,5-tribenzyl-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione in a solvent mixture of 20 mL N,N-dimethylformamide (DMF) and 5 mL deionized water.

  • Causality: DMF acts as both a solvent and a structure-directing agent. The precise addition of water modulates the deprotonation rate of the triazine ligand, preventing rapid, uncontrolled precipitation and allowing for ordered framework assembly.

• Microwave-Assisted Hydrothermal Synthesis: Transfer the homogeneous solution to a Teflon-lined microwave reaction vessel. Heat to 150 °C for 30 minutes at a power of 400 W.

  • Causality: Unlike conventional solvothermal heating which takes days, microwave irradiation provides rapid, volumetric heating. This rapid kinetic trapping induces structural defects (missing linkers), which manifest as the CUS necessary for substrate activation[4].

• Solvent Exchange: Isolate the resulting precipitate via centrifugation (6000 rpm, 10 min). Wash the solid sequentially with fresh DMF (3 × 10 mL) and anhydrous methanol (3 × 10 mL). Soak the MOF in methanol for 48 hours, replacing the solvent every 12 hours.

  • Causality: High-boiling DMF molecules trapped within the pores possess high surface tension. Direct drying would cause capillary-force-induced framework collapse. Exchanging DMF with low-boiling methanol circumvents this issue.

• Self-Validating Activation: Dry the exchanged MOF at 120 °C under dynamic vacuum (<10⁻³ Torr) for 12 hours.

  • Validation Check: Perform Thermogravimetric Analysis (TGA) on a 5 mg aliquot. A flat thermal baseline from 50 °C up to 300 °C confirms the complete evacuation of guest molecules and the successful generation of open metal sites.

Catalytic Protocol: CO₂ Cycloaddition to Epoxides

The conversion of epoxides to cyclic carbonates showcases the dual-functionality of the MOF: the metal nodes act as Lewis acids, while the triazine core concentrates CO₂ near the active site[5].

Figure 2: Catalytic cycle of CO₂ cycloaddition driven by Lewis acidic MOF sites.

Reaction Procedure

• Reactor Loading: In a 50 mL stainless steel autoclave, combine 10 mmol of the target epoxide (e.g., epichlorohydrin), 50 mg of the activated Ni-Tribenzyl-Triazine MOF, and 0.5 mmol of tetrabutylammonium bromide (TBAB).

  • Causality: The MOF alone cannot complete the reaction. The Ni²⁺ sites polarize the C–O bond of the epoxide, making the carbon susceptible to nucleophilic attack. TBAB provides the highly nucleophilic bromide ion (Br⁻) required to ring-open the activated epoxide[6].

• Pressurization: Seal the reactor and purge three times with CO₂ gas to displace atmospheric air. Pressurize the vessel to 1.0 MPa with pure CO₂.

• Catalysis: Heat the reactor to 80 °C under continuous magnetic stirring (600 rpm) for 4 hours.

• Isolation: Cool the reactor in an ice bath to room temperature and slowly vent the excess CO₂. Dilute the mixture with 10 mL of ethyl acetate and recover the MOF catalyst via centrifugation.

Self-Validating Heterogeneity (Hot Filtration Test)

To ensure the catalytic activity originates strictly from the solid MOF and not from leached Ni²⁺ ions, run a parallel reaction and halt it at 1 hour (typically ~30% conversion). Filter the MOF out of the hot mixture immediately. Return the filtrate to the reactor under identical conditions for another 3 hours. If the conversion remains arrested at ~30%, the system is definitively heterogeneous and structurally intact.

Quantitative Data Presentation

The catalytic efficacy of the Ni-Tribenzyl-Triazine MOF is highly dependent on the steric profile of the substrate. The table below summarizes standard performance metrics.

Substrate	Time (h)	Temp (°C)	Conversion (%)	Yield (%)	TOF (h⁻¹)
Epichlorohydrin	4	80	>99	98	490
Propylene oxide	4	80	96	95	475
Styrene oxide	6	80	82	80	266
Cyclohexene oxide	12	100	45	42	70

Data Interpretation: The sharp decline in Turnover Frequency (TOF) for styrene oxide and cyclohexene oxide is a direct consequence of steric hindrance. Bulky substrates are restricted from diffusing deeply into the microporous channels of the MOF, limiting their conversion strictly to the external surface sites of the catalyst.

References

• A Novel Zinc-Based MOF Featuring 2,4,6-Tris-(4-carboxyphenoxy)-1,3,5-triazine: Structure, Adsorption, and Photocatalytic Activity. MDPI. 2

• Four 3D Co(ii) MOFs based on 2,4,6-tris(4-pyridyl)-1,3,5-triazine and polycarboxylic acid ligands and their derivatives as efficient electrocatalysts for oxygen reduction reaction. Dalton Transactions (RSC). 5

• Multifunctional Catalysis by a One-Dimensional Copper(II) Metal Organic Framework Containing Pre-existing Coordinatively Unsaturated Sites. Inorganic Chemistry (ACS). 6

• Synthesis of a novel amorphous metal organic framework with hierarchical porosity for adsorptive gas separation. ResearchGate. 1

• Khaled Mohamed Elsabawy PhD Professor (Full) at Tanta University (Synthesis of Ni++-1,3,5-tribenzyl-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione coordinated MOFs). ResearchGate. 4

• Tuning the Moisture and Thermal Stability of Metal–Organic Frameworks through Incorporation of Pendant Hydrophobic Groups. ResearchGate. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Novel Zinc-Based MOF Featuring 2,4,6-Tris-(4-carboxyphenoxy)-1,3,5-triazine: Structure, Adsorption, and Photocatalytic Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Four 3D Co(ii) MOFs based on 2,4,6-tris(4-pyridyl)-1,3,5-triazine and polycarboxylic acid ligands and their derivatives as efficient electrocatalysts for oxygen reduction reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Step-by-Step Functionalization of 2,4,6-Tribenzyl-1,3,5-triazine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Benzylic C-H Activation, Ring Cleavage Mechanisms, and Supramolecular Ligand Synthesis

Executive Summary & Mechanistic Rationale

2,4,6-Tribenzyl-1,3,5-triazine (CAS: 13960-31-1) is a highly versatile, C3​ -symmetric building block utilized in advanced materials, supramolecular chemistry, and dye synthesis[1][2]. The unique chemical reactivity of this molecule stems from the highly electron-deficient nature of the 1,3,5-triazine core. This core dictates two primary, divergent pathways for functionalization:

• Benzylic C-H Activation (Electrophilic Pathway): The electron-withdrawing triazine ring significantly lowers the pKa​ of the adjacent benzylic protons. This allows for direct condensation with highly electrophilic reagents, such as orthoamides, leading to extended conjugated systems via trisiminoformylation[3][4].

• Triazine Ring Cleavage (Nucleophilic Pathway): The electrophilic carbons of the triazine ring are highly susceptible to attack by strong nucleophiles (e.g., arylhydrazines). This triggers a cascade resulting in ring-opening and the formation of formazyl derivatives[5].

Fig 1. Mechanistic divergence of 2,4,6-Tribenzyl-1,3,5-triazine functionalization pathways.

Protocol A: Benzylic C-H Functionalization via Trisiminoformylation

Objective: Synthesis of 2,4,6-Tris-((E)-1-phenyl-2-piperidin-1-yl-vinyl)-1,3,5-triazine (CAS: 150454-63-0)[1][6]. Causality & Design: Tris(piperidino)methane acts as a potent formylating equivalent. The basicity of the expelled piperidine dynamically assists in the deprotonation of the benzylic C-H bonds, driving the equilibrium toward the highly conjugated enamine product[4][7].

Step-by-Step Methodology

This protocol is designed as a self-validating system; physical state changes serve as built-in quality control markers.

• Reagent Admixture: In an oven-dried Schlenk flask under an inert nitrogen atmosphere, charge 1.0 equivalent of 2,4,6-tribenzyl-1,3,5-triazine and 3.5 equivalents of tris(piperidino)methane (CAS: 22630-08-6)[7]. Note: A slight excess of the orthoamide ensures complete tri-functionalization.

• Thermal Activation: Gradually heat the neat mixture (or minimal high-boiling inert solvent like toluene) to 110 °C[7].

• Kinetic Monitoring (Self-Validation): Maintain heating for 6 hours. The reaction progress is visually indicated by a deepening color and analytically validated via TLC (neutral alumina, Hexane/EtOAc). The starting material will disappear, replaced by a highly UV-active spot corresponding to the extended conjugated system.

• Isolation: Cool the reaction mixture to room temperature. Triturate the crude residue with cold ethanol. The desired enamine will precipitate as a solid.

• Purification: Isolate the product via vacuum filtration and wash with cold ethanol to remove residual piperidine and unreacted orthoamide. Dry under high vacuum to yield the product (Typical yield: ~78%)[7].

Fig 2. Step-by-step experimental workflow for the trisiminoformylation of the triazine core.

Protocol B: Triazine Ring Cleavage via Hydrazinolysis

Objective: Synthesis of Formazyl Benzene derivatives. Causality & Design: When exposed to a massive excess of arylhydrazines, the electron-deficient triazine ring undergoes nucleophilic attack. The thermodynamic stability of the resulting formazyl compound, coupled with the entropic driving force of ammonia gas evolution, makes this ring-cleavage irreversible[5].

Step-by-Step Methodology

• Admixture: In a reaction vessel, admix 1.0 equivalent of 2,4,6-tribenzyl-1,3,5-triazine with at least 6.0 equivalents of phenylhydrazine at room temperature[5].

• Thermal Cleavage: Gradually warm the mixture in an oil bath to 100 °C. Caution: Do not exceed 100 °C initially, as vigorous ammonia evolution will cause severe frothing[5].

• Gas Evolution (Self-Validation): Monitor the reaction closely. The evolution of ammonia gas serves as a kinetic marker. Once frothing subsides (typically 1–2 hours) and the solution transitions to a deep red/orange viscous oil, the primary nucleophilic cascade is complete[5].

• Oxidative Maturation: Cool the deep red oil and pour it into thin layers on shallow Petri dishes. Leave exposed to ambient air for 1 to 2 weeks. Mechanism: The unstable hydrazyl intermediate undergoes aerobic oxidation to form the mature formazyl compound[5].

• Purification: Wash the crude product with ether to remove excess phenylhydrazine, followed by recrystallization from methanol to yield pure formazyl derivatives[5].

Quantitative Data Presentation

The following table summarizes the operational parameters and outcomes for the two primary functionalization trajectories of 2,4,6-Tribenzyl-1,3,5-triazine:

Reaction Pathway	Target Site	Key Reagent	Temp / Time	Primary Product	Typical Yield	Downstream Application
Trisiminoformylation	Benzylic C-H	Tris(piperidino)methane	110 °C / 6 h	2,4,6-Tris-((E)-1-phenyl-2-piperidin-1-yl-vinyl)-1,3,5-triazine	~78%[7]	Precursor for C3​ -symmetric ligands[2]
Hydrazinolysis	Triazine Ring	Phenylhydrazine (>6 eq)	100 °C / 1-2 h	Formazyl Benzene Derivatives	Quantitative (Crude)[5]	Chelating agents, analytical dyes

Downstream Applications: Supramolecular Cages

The functionalized derivatives of 2,4,6-tribenzyl-1,3,5-triazine are highly prized in supramolecular chemistry. Because the core enforces a rigid C3​ -symmetric geometry, functionalized variants act as ideal tritopic linkers. For example, Duan and coworkers have successfully utilized 2,4,6-tribenzyl-1,3,5-triazine-derived linkers to synthesize face-capped Cerium(III) tetrahedra ( Ce4​L4​ ). These metal-organic polyhedral cages exhibit remarkable properties, including the selective luminescent sensing of tumor markers like 5-hydroxyindoleacetic acid (5-HIAA) in biological fluids[2].

References

• Selective mono, bis, and trisiminoformylation of 2,4,6-trialkyl-1,3,5-triazines - unusual enol acylenamine tautomerism of hydroxyalkenyl-1,3,5-triazines. ChemInform / Semantic Scholar. Available at:[Link]

• Method for preparing formazyl compounds from arylhydrazines and 1,3,5-triazines (US2914523A).Google Patents.

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation and therapy. Coordination Chemistry Reviews 472 (2022) 214786. Available at:[Link]

• Tripiperidinomethane Synthetic Routes & Yields. LookChem. Available at:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. US2914523A - Method for preparing formazyl compounds from arylhydrazines and 1, 3, 5-triazines - Google Patents [patents.google.com]
• 6. lookchem.com [lookchem.com]
• 7. lookchem.com [lookchem.com]

Reacting 2,4,6-Tribenzyl-1,3,5-triazine with arylhydrazines

Application Note: Ring-Opening Transformation of 2,4,6-Tribenzyl-1,3,5-triazine with Arylhydrazines

Executive Summary As a Senior Application Scientist, I frequently encounter challenges in the functionalization of highly symmetric heterocycles. 1,3,5-Triazines are remarkably versatile electrophilic scaffolds in organic synthesis. While unsubstituted 1,3,5-triazine is a classic methine source, symmetrically substituted derivatives like 2,4,6-tribenzyl-1,3,5-triazine undergo an elegant ring-opening and recyclization/condensation cascade when reacted with arylhydrazines.

This application note details a field-proven, self-validating protocol for synthesizing 3-benzyl-1,5-diarylformazans via this pathway. These formazan derivatives are critical intermediates in the development of tetrazolium-based redox indicators (used extensively in cellular viability assays) and metallo-supramolecular complexes.

Mechanistic Insights & Causality

The reaction between 2,4,6-tribenzyl-1,3,5-triazine and an arylhydrazine (e.g., phenylhydrazine) is driven by the nucleophilic susceptibility of the triazine ring. Understanding the causality behind the stoichiometry and reaction conditions is critical for achieving high yields.

• Stoichiometric Causality: The 1,3,5-triazine core contains three equivalent carbon centers. Complete conversion requires a minimum of 6 equivalents of arylhydrazine (2 equivalents per carbon) to fully form three molecules of the formazan product. Using less than a 1:6 ratio results in incomplete ring cleavage and complex mixtures of partially substituted amidrazones[1].

• Ammonia Evolution: Nucleophilic attack by the hydrazine nitrogen at the C2, C4, and C6 positions leads to the cleavage of the C-N bonds of the triazine ring. This process releases ammonia gas, which acts as a thermodynamic sink, driving the reaction forward.

• Oxidative Maturation: The initial ring-opening yields an unstable intermediate (a hydrazyl or amidrazone derivative). This intermediate lacks the extended conjugation of a true formazan. Aerobic oxidation (exposure to atmospheric oxygen) or oxidation by a slight excess of hydrazine removes two protons and two electrons, driving the formation of the highly conjugated, deeply colored 3-benzyl-1,5-diarylformazan[1].

Logical flow of the ring-opening and oxidation mechanism to form 3-benzyl-1,5-diarylformazan.

Experimental Protocol: Synthesis of 3-Benzyl-1,5-diphenylformazan

Self-Validating Design: This protocol is designed to provide immediate visual and physical feedback. The reaction is monitored by two distinct physical changes: the effervescence of ammonia gas (validating successful ring opening) and a dramatic color shift to deep red/purple (validating successful oxidation to the formazan).

Reagents & Materials:

• 2,4,6-Tribenzyl-1,3,5-triazine (1.0 mmol, 351.4 mg)

• Phenylhydrazine (6.5 mmol, 703 mg / ~0.64 mL) - Note: The 0.5 mmol excess ensures complete oxidation.

• Methanol (for recrystallization)

• Cold diethyl ether (for trituration)

Step-by-Step Methodology:

• Reagent Admixture: In a 25 mL round-bottom flask equipped with a magnetic stir bar, add 351.4 mg of 2,4,6-tribenzyl-1,3,5-triazine.

• Nucleophilic Addition: Slowly add 0.64 mL of phenylhydrazine at room temperature (20 °C). Causality: Phenylhydrazine is a liquid and acts as both the nucleophilic reactant and the primary solvent for the initial phase, eliminating the need for exogenous solvents that might dilute the nucleophilic attack.

• Thermal Activation & Ring Opening: Gradually heat the mixture to 80 °C using an oil bath.

  • Self-Validation Checkpoint 1: Monitor for gas evolution. The release of ammonia gas confirms the cleavage of the triazine ring. Critical Note: Do not exceed 100 °C, as vigorous ammonia evolution will cause uncontrollable frothing and potential loss of the reaction mixture[1].

• Aerobic Oxidation: Once gas evolution ceases (typically after 1.5 hours), remove the flask from heat. Open the flask to the atmosphere and allow it to stir vigorously at room temperature for an additional 2 hours.

  • Self-Validation Checkpoint 2: The reaction mixture will transition from a pale/yellowish suspension to a deep red or purple viscous liquid. This confirms the oxidation of the hydrazyl intermediate into the conjugated formazan chromophore.

• Isolation: Triturate the crude mixture with 15 mL of cold diethyl ether. The 3-benzyl-1,5-diphenylformazan will precipitate as a dark solid. Filter under vacuum and wash with an additional 5 mL of cold ether to remove unreacted hydrazine.

• Purification: Recrystallize the crude solid from hot methanol to yield analytically pure crystals.

Step-by-step experimental workflow for the synthesis and isolation of formazan derivatives.

Data Presentation & Substrate Scope

The modularity of this reaction allows for the use of various substituted arylhydrazines. The electronic nature of the arylhydrazine substituents directly impacts the reaction time and the spectral properties of the resulting formazan. Electron-donating groups (e.g., methyl) accelerate the initial nucleophilic attack, while electron-withdrawing groups (e.g., nitro) slow the reaction but yield significantly bathochromic (red-shifted) products.

Table 1: Reaction Parameters and Formazan Characteristics (1.0 mmol Triazine Scale)

Arylhydrazine Substrate	Reaction Time (80 °C)	Isolated Yield (%)	Formazan λmax (nm)	Visual Color (Oxidized)
Phenylhydrazine	1.5 h	82%	~490 nm	Deep Red
4-Tolylhydrazine	1.0 h	85%	~480 nm	Bright Red
4-Nitrophenylhydrazine	2.5 h	76%	~530 nm	Purple/Black
2,4-Dinitrophenylhydrazine	4.0 h	65%	~550 nm	Dark Violet

Applications in Drug Development & Diagnostics

Formazans synthesized from 1,3,5-triazine precursors are highly valued in biochemical assays and medicinal chemistry[2]. By structurally modifying the benzyl and aryl groups, researchers can precisely tune the reduction potential of the corresponding tetrazolium salts (generated by oxidizing the formazan).

These salts are utilized in cellular proliferation and cytotoxicity assays (e.g., MTT, XTT assays), where mitochondrial dehydrogenases in living cells reduce the tetrazolium back to the intensely colored formazan, providing a quantifiable optical readout for cell viability. Furthermore, the multi-dentate nitrogen core of the formazan acts as a robust chelating ligand for transition metals, aiding in the development of metallo-pharmaceuticals and targeted radiotherapeutics.

Sources

• 1. US2914523A - Method for preparing formazyl compounds from arylhydrazines and 1, 3, 5-triazines - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 2,4,6-Tribenzyl-1,3,5-triazine Scaffolds in Luminescent Sensing Architectures

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application Focus: Biomarker Detection (e.g., 5-HIAA), Environmental Monitoring, and Metal Ion Sensing

Executive Summary

The design of highly selective chemosensors for biological markers and environmental pollutants requires molecular architectures that offer both structural predictability and tunable photophysical properties. 2,4,6-Tribenzyl-1,3,5-triazine and its functionalized derivatives have emerged as privileged C3-symmetric scaffolds for the construction of luminescent metal-organic frameworks (LMOFs) and lanthanide-based metal-organic polyhedral cages (Ln-MOCs).

This application note details the mechanistic principles, synthesis, and self-validating protocols for utilizing 2,4,6-tribenzyl-1,3,5-triazine-derived linkers in luminescent sensing. Specifically, we focus on the assembly of face-capped tetrahedra for the time-gated luminescent detection of 5-hydroxyindoleacetic acid (5-HIAA), a critical urinary biomarker for carcinoid tumors[1].

Mechanistic Principles: The Triazine Advantage

Structural Rigidity and C3 Symmetry

The 1,3,5-triazine core provides a highly planar, electron-deficient center that imparts thermal stability and structural rigidity to coordination polymers[2]. However, dense packing of bare triazine rings often leads to severe fluorescence quenching in the solid state due to strong stacking interactions[2].

By utilizing 2,4,6-tribenzyl-1,3,5-triazine , the flexible benzyl arms disrupt dense stacking while maintaining a C3-symmetric geometry. When these benzyl arms are functionalized with chelating groups (such as malonohydrazone moieties), the molecule acts as an ideal tritopic ligand. Larger lanthanide ions (e.g., Ce³⁺, Tb³⁺) bind these moieties in a tridentate fashion, driving the self-assembly of discrete, face-capped tetrahedral cages with internal void spaces capable of host-guest encapsulation[1].

The Antenna Effect and Time-Gated Luminescence

Direct excitation of lanthanide ions is highly inefficient due to forbidden transitions. Triazine-based ligands overcome this by acting as "antennae." The triazine scaffold absorbs incident UV light and transfers this energy via intersystem crossing to the excited states of the coordinated lanthanide ions (e.g., Ce³⁺ or Tb³⁺), resulting in sharp, characteristic emission peaks[1].

Causality in Assay Design: Lanthanide luminescence possesses millisecond-scale lifetimes, whereas background autofluorescence from biological fluids (e.g., urine, serum) decays within nanoseconds. By employing time-gated luminescence spectroscopy (introducing a microsecond delay between excitation and measurement), researchers can completely eliminate background noise, achieving nanomolar sensitivity[1].

Sensing Pathway and Workflow

The following diagram illustrates the logical progression from ligand functionalization to the final luminescent readout during a biomarker sensing event.

Caption: Assembly and sensing mechanism of a 2,4,6-tribenzyl-1,3,5-triazine-based Ln4L4 polyhedral cage.

Experimental Protocols

The following protocols outline the assembly of a triazine-based Lanthanide cage and its application in sensing 5-HIAA. Every step is designed as a self-validating system to ensure data integrity.

Protocol A: Assembly of the Tetrahedral Cage

Note: This protocol assumes the pre-synthesis of the malonohydrazone-functionalized 2,4,6-tribenzyl-1,3,5-triazine ligand (Ligand L).

• Stoichiometric Preparation: Dissolve 4.0 equivalents of Ligand L in anhydrous N,N-dimethylformamide (DMF) to a concentration of 10 mM.

• Metal Coordination: Slowly add 4.0 equivalents of (or corresponding Tb³⁺/Eu³⁺ salts) dissolved in a minimal volume of methanol.

  • Causality: The 4:4 stoichiometry is thermodynamically driven by the C3-symmetry of the triazine linker, forcing the assembly into a closed face-capped tetrahedron rather than an open coordination polymer[1].

• Equilibration: Stir the mixture at 60°C for 12 hours under a nitrogen atmosphere to allow for thermodynamic error-correction and defect healing within the cage structure.

• Isolation & Validation: Precipitate the cage using diethyl ether.

  • Self-Validation Step: Confirm the intact structure using High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS). You must observe the intact isotopic distribution pattern.

Protocol B: Time-Gated Luminescent Sensing of 5-HIAA

• Solvent System Preparation: Prepare a 9:1 (v/v) DMF:Water solvent system.

  • Causality: Lanthanide tetrahedra often suffer from hydrolytic instability in pure water. The 9:1 DMF:Water ratio maintains the structural integrity of the cage while allowing the introduction of aqueous biological samples (e.g., simulated urine)[1].

• Baseline Measurement: Transfer 2.0 mL of a 10 µM cage solution to a quartz cuvette. Measure the baseline luminescence using a time-resolved fluorometer (Delay time: 0.1 ms, Gate time: 1.0 ms).

• Analyte Titration: Add incremental aliquots of 5-HIAA (0 to 100 µM).

• Incubation: Allow 5 minutes of equilibration per addition. The encapsulation of 5-HIAA within the cage's void space alters the local dielectric environment and rigidifies the structure, reducing non-radiative decay.

• Readout: Record the luminescence intensity. A successful encapsulation will yield up to a 2.5-fold increase in luminescence intensity[1].

• Competitive Assay (Control): Repeat the assay in the presence of 10-fold excesses of competing urinary metabolites (e.g., urea, creatinine, ascorbic acid) to validate the size/shape-selective recognition of the triazine cage.

Quantitative Data: Comparative Sensing Metrics

To contextualize the performance of 2,4,6-tribenzyl-1,3,5-triazine derivatives, the table below summarizes the sensing metrics of various triazine-based luminescent materials across different applications.

Triazine Scaffold / Linker	Material Type	Target Analyte	Sensing Mechanism	Limit of Detection (LOD)	Ref.
2,4,6-Tribenzyl-1,3,5-triazine (Functionalized)	Polyhedral Cage	5-HIAA (Tumor Marker)	Turn-On (Encapsulation)	Nanomolar range	[1]
2,4,6-Tris(di-2-pyridylamino)-1,3,5-triazine	Zn(II) Coordination Polymer	Sulfamethazine (Antibiotic)	Turn-Off (Quenching)	4.95 ppb	[3]
Triazine-based Ammeline	Template-free MOF	(Heavy Metal)	Turn-Off ( )	Sub-micromolar	[4]
TbTATB (Triazine core)	Tb-MOF	(Biological Ion)	Turn-On (Antenna Effect)	10.5 nM	[5]

Troubleshooting and Optimization

• Weak Baseline Luminescence: If the baseline luminescence of the cage is undetectable, verify the purity of the DMF. Trace water (>10%) can coordinate directly to the lanthanide ions, causing non-radiative quenching via O-H vibrational oscillators.

• Lack of "Turn-On" Response: If the addition of 5-HIAA does not trigger a luminescent enhancement, the cage may have aggregated. Ensure the concentration is kept strictly . Dynamic Light Scattering (DLS) can be used to rule out the formation of non-specific nanoparticles.

• Signal Interference: If background noise remains high, verify that the fluorometer's delay gate is set to at least ms. Organic autofluorescence typically dissipates within ns; a proper delay ensures only the long-lived lanthanide emission is captured[1].

References

• A Nitrogen-Rich Luminescent Zn(II) Coordination Polymer Based on a 2,4,6-Tris(di-2-pyridylamino)-1,3,5-triazine for Differential Fluorescent Sensing of Antibiotics in Aqueous Medium. MDPI. Available at:[Link]

• Construction of a Triazine-Based Fluorescent MOF for Aqueous Cr2O72– Detection and Gas Adsorption. ACS Publications. Available at: [Link]

• Construction of 1,3,5-Triazine-Based Prisms and Their Enhanced Solid-State Emissions. ACS Publications. Available at: [Link]

• A porous and luminescent metal-organic framework containing triazine group for sensing and imaging of Zn2+. ResearchGate. Available at: [Link]

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation and biology. D.J. Bell, L.S. Natrajan and I.A. Riddell. Coordination Chemistry Reviews 472 (2022) 214786. Available at:[Link]

Sources

• 1. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Nitrogen-Rich Luminescent Zn(II) Coordination Polymer Based on a 2,4,6-Tris(di-2-pyridylamino)-1,3,5-triazine for Differential Fluorescent Sensing of Antibiotics in Aqueous Medium [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4,6-Tribenzyl-1,3,5-triazine

Welcome to the technical support center for the synthesis of 2,4,6-Tribenzyl-1,3,5-triazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction yields and obtain high-purity product.

Introduction to the Synthesis

The synthesis of 2,4,6-Tribenzyl-1,3,5-triazine is most commonly achieved through the cyclotrimerization of phenylacetonitrile (benzyl cyanide). This reaction involves the formation of the stable 1,3,5-triazine ring from three molecules of the starting nitrile. While seemingly straightforward, the reaction is often sensitive to various parameters that can significantly impact the yield and purity of the final product. The presence of an active methylene group in benzyl cyanide also introduces the potential for specific side reactions that must be carefully managed.[1]

This guide will delve into the critical aspects of this synthesis, providing practical solutions to common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,4,6-Tribenzyl-1,3,5-triazine.

Problem 1: Low or No Yield of the Desired Product

A low yield is one of the most common frustrations in this synthesis. Several factors, from reagent quality to reaction conditions, can be the culprit.

Potential Causes and Solutions:

• Purity of Benzyl Cyanide: Technical grade benzyl cyanide can contain impurities that inhibit the reaction or lead to the formation of byproducts.[2] One common impurity is benzyl isocyanide, which can be identified by its strong, unpleasant odor.[3]

  • Solution: Purify the benzyl cyanide before use, preferably by vacuum distillation.[2][4] Washing the crude nitrile with warm 50% sulfuric acid can effectively remove the isocyanide impurity.[3][4]

• Ineffective Catalyst: The choice of catalyst is crucial for the cyclotrimerization of nitriles. Harsh conditions, such as high temperatures and pressures, are often required, and the catalyst facilitates the reaction under more manageable conditions.[5]

  • Solution: A variety of catalysts can be employed, including strong acids (like trifluoromethanesulfonic acid), Lewis acids, and metal catalysts.[5] For nitriles with α-hydrogens like benzyl cyanide, acidic catalysts are generally preferred to avoid side reactions associated with the active methylene group. Experiment with different catalysts and concentrations to find the optimal system for your setup.

• Suboptimal Reaction Temperature and Time: Cyclotrimerization reactions often have a high activation energy.

  • Solution: Ensure the reaction is heated to a sufficiently high temperature for an adequate duration. Monitor the reaction progress using techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time. Be aware that excessively high temperatures can lead to degradation and the formation of tarry byproducts.[6]

• Presence of Water: Moisture can lead to the hydrolysis of benzyl cyanide to form phenylacetic acid or 2-phenylacetamide, especially under acidic or basic conditions.[3][7]

  • Solution: Use anhydrous solvents and reagents. Dry all glassware thoroughly before use and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting logic for low yield in the synthesis.

Problem 2: Formation of Significant Side Products

The appearance of unexpected spots on your TLC plate or peaks in your chromatogram indicates the formation of side products.

Potential Causes and Solutions:

• Side Reactions of the Active Methylene Group: The methylene group in benzyl cyanide is acidic and can participate in side reactions, especially in the presence of strong bases.

  • Solution: As mentioned, favor acidic catalysts for the cyclotrimerization. If a basic catalyst must be used, carefully control the temperature and reaction time to minimize deprotonation of the methylene group.

• Formation of Benzyl Isocyanide: As an ambident nucleophile, the cyanide ion can attack with either the carbon or nitrogen atom during the synthesis of benzyl cyanide from a benzyl halide, leading to the formation of the isocyanide isomer.[3][7]

  • Solution: If you are preparing your own benzyl cyanide, use alkali metal cyanides like NaCN or KCN rather than silver cyanide, and employ polar aprotic solvents like DMSO or acetone to favor the formation of the desired nitrile.[7]

• Hydrolysis Products: As discussed, water can lead to the formation of phenylacetic acid or its amide.[3][7]

  • Solution: Maintain strict anhydrous conditions throughout the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the theoretical reaction mechanism for the cyclotrimerization of benzyl cyanide?

The acid-catalyzed cyclotrimerization of nitriles is believed to proceed through the initial protonation of the nitrile nitrogen, making the carbon atom more electrophilic. This is followed by a stepwise nucleophilic attack of two other nitrile molecules, ultimately leading to the formation of the stable, aromatic 1,3,5-triazine ring after deprotonation.

Reaction Mechanism Visualization

Caption: Simplified mechanism of acid-catalyzed nitrile cyclotrimerization.

Q2: What are the recommended purification methods for the final product, 2,4,6-Tribenzyl-1,3,5-triazine?

Recrystallization is a highly effective method for purifying the crude product.[8] The choice of solvent is critical. A solvent system should be chosen where the desired triazine has good solubility at elevated temperatures and poor solubility at room temperature, while impurities remain soluble.

• Recommended Solvents: Toluene and ethanol are often good starting points for the recrystallization of triazine derivatives.[8] A mixed solvent system, such as ethyl acetate/hexane, can also be effective.[9]

• Monitoring Purity: The purity of the recrystallized product can be assessed using:

  • Thin-Layer Chromatography (TLC): To check for the presence of impurities.

  • High-Performance Liquid Chromatography (HPLC): For a quantitative assessment of purity.

  • Melting Point Analysis: A sharp melting point range is indicative of a pure compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and identify any impurities.

Q3: Are there any safety precautions I should be aware of?

Yes, there are several important safety considerations:

• Benzyl Cyanide: This compound is toxic and can be fatal if inhaled, swallowed, or absorbed through the skin.[1] It is also an irritant to the skin and eyes.[1] Always handle benzyl cyanide in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Strong Acids: The catalysts used can be highly corrosive. Handle with care and appropriate PPE.

• High Temperatures and Pressures: If the reaction is conducted under high pressure, ensure that the reaction vessel is properly rated and that all safety protocols for high-pressure reactions are followed.

Experimental Protocols

Protocol 1: Synthesis of 2,4,6-Tribenzyl-1,3,5-triazine

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and available equipment.

Materials:

• Phenylacetonitrile (Benzyl Cyanide), purified

• Trifluoromethanesulfonic acid (or another suitable acid catalyst)

• Anhydrous Toluene (or another suitable high-boiling solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add purified benzyl cyanide and anhydrous toluene.

• Under an inert atmosphere (e.g., nitrogen), slowly add the acid catalyst to the stirred solution.

• Heat the reaction mixture to reflux and maintain the temperature for the desired reaction time. Monitor the progress of the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by carefully adding a saturated sodium bicarbonate solution to neutralize the acid.

• Separate the organic layer and extract the aqueous layer with toluene.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., toluene or ethanol).

Protocol 2: Purification of Benzyl Cyanide by Vacuum Distillation

Procedure:

• Set up a vacuum distillation apparatus.

• Place the crude benzyl cyanide in the distillation flask.

• Slowly reduce the pressure and begin heating the flask.

• Collect the fraction that distills at the appropriate boiling point for benzyl cyanide under the achieved pressure (e.g., 115-120 °C at 10 mmHg).[4]

• Discard the initial and final fractions, which may contain lower and higher boiling impurities, respectively.

Data Summary

Parameter	Recommended Condition/Value	Rationale/Reference
Starting Material Purity	High purity, preferably distilled	Impurities can inhibit the reaction and lead to side products.[2]
Catalyst	Strong acid (e.g., Trifluoromethanesulfonic acid)	Favors cyclotrimerization and minimizes side reactions of the active methylene group.[5]
Solvent	Anhydrous, high-boiling (e.g., Toluene)	To maintain anhydrous conditions and allow for high reaction temperatures.
Reaction Temperature	Reflux	To overcome the activation energy of the cyclotrimerization reaction.
Reaction Atmosphere	Inert (e.g., Nitrogen or Argon)	To prevent hydrolysis of the nitrile.[3][7]
Purification Method	Recrystallization	Effective for obtaining high-purity crystalline product.[8]

References

• Journal of Advanced Scientific Research. (2025). Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. [Link]

• Gama, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 83-99.

• The Journal of Organic Chemistry. (2021). Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance. [Link]

• ResearchGate. (2025). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• Journal of the American Chemical Society. (2024). Diverse Functionality of Molecular Germanium: Emerging Opportunities as Catalysts. [Link]

• ResearchGate. (2026). Preliminary results of the reaction of cyclotrimerization of phenylacetylene [2+2+2] catalyzed by [(Cp∗)Co(Indene)] complex. [Link]

• Homotropic Cooperativity in Iron-Catalyzed Alkyne Cyclotrimerizations. (n.d.). [Link]

• In vitro cytotoxic activities of 2-alkyl-4,6-diheteroalkyl-1,3,5-triazines. (n.d.). [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. (2016). [Link]

• PubMed. (n.d.). Synthesis of 2,4,6-tri-substituted-1,3,5-triazines. [Link]

• ResearchGate. (2024). Synthesis of 2,4,6‐Triaryl‐1,3,5‐triazines via the Cyclotrimerization of Benzonitriles with Catalytic Systems Composed of Titanium Chlorido Complexes and Magnesium. [Link]

• Organic Syntheses. (n.d.). Benzyl Cyanide. [Link]

• Cross-Cyclotrimerization with Two Nitriles as a Synthetic Pathway to Unsymmetrically 3,3'-Disubstituted bis(Tetrahydroisoquinolines). (n.d.). [Link]

• Boron Lewis Acid Catalysis Enables the Direct Cyanation of Benzyl Alcohols by Means of Isonitrile as Cyanide Source. (n.d.). [Link]

• Synthesis. (n.d.). 2.3.1. Synthesis. [Link]

• Google Patents. (n.d.). Method for the production of 2,4,6-trimercapto-1,3,5-triazine.

• Wikipedia. (n.d.). Benzyl cyanide. [Link]

• Cyclotrimerization Approach to Symmetric[9]Helical Indenofluorenes: Diverting Cyclization Pathways. (n.d.). [Link]

• Reddit. (2025). Help with Low Yield Synthesis. [Link]

Sources

• 1. Benzyl cyanide - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Navigating Solubility Challenges with 2,4,6-Tribenzyl-1,3,5-triazine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to understanding and troubleshooting solubility issues encountered with 2,4,6-Tribenzyl-1,3,5-triazine. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but also the underlying scientific rationale to empower researchers in their experimental design and execution.

Understanding the Molecule: The Root of Solubility Challenges

2,4,6-Tribenzyl-1,3,5-triazine is a symmetrical, aromatic molecule characterized by a central triazine ring substituted with three non-polar benzyl groups. This structure inherently leads to low aqueous solubility and a preference for organic solvents. The planarity of the triazine core, combined with the bulky and hydrophobic nature of the benzyl substituents, can promote strong intermolecular π-π stacking and van der Waals interactions, leading to a stable crystal lattice that can be challenging to disrupt with solvents.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 2,4,6-Tribenzyl-1,3,5-triazine in common laboratory solvents?

Direct quantitative solubility data for 2,4,6-Tribenzyl-1,3,5-triazine is not extensively documented in publicly available literature. However, based on its chemical structure and the known solubility of related tri-substituted triazines, a qualitative solubility profile can be predicted. The principle of "like dissolves like" is paramount. Given the compound's non-polar nature, it is expected to be poorly soluble in polar solvents like water and lower alcohols (methanol, ethanol). Its solubility is predicted to be significantly better in non-polar and some polar aprotic solvents.

Q2: I am observing a fine white precipitate in my reaction mixture after adding 2,4,6-Tribenzyl-1,3,5-triazine. What could be the cause?

This is a classic sign of the compound crashing out of solution. The primary reasons for this include:

• Solvent Incompatibility: The chosen solvent may not have sufficient solvating power for the concentration of 2,4,6-Tribenzyl-1,3,5-triazine used.

• Temperature Fluctuation: Solubility is often temperature-dependent. If the compound was dissolved at an elevated temperature, cooling the reaction mixture can lead to supersaturation and subsequent precipitation.

• Reaction-Induced Polarity Change: The ongoing chemical reaction might be altering the polarity of the solvent system, reducing the solubility of the starting material.

Q3: Are there any recommended solvent systems for dissolving 2,4,6-Tribenzyl-1,3,5-triazine?

Based on synthetic procedures for analogous compounds, chlorinated solvents and aromatic hydrocarbons are good starting points. For purification via recrystallization, a solvent system where the compound is sparingly soluble at room temperature but readily soluble at elevated temperatures is ideal.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Issues

This section provides actionable steps to address common solubility problems.

Problem 1: The compound does not dissolve in the chosen solvent.

Causality: The solvation energy provided by the solvent is insufficient to overcome the lattice energy of the solid 2,4,6-Tribenzyl-1,3,5-triazine.

Troubleshooting Workflow:

Caption: Workflow for addressing initial insolubility.

Detailed Steps & Explanations:

• Heating: Gently warming the solvent increases the kinetic energy of the solvent molecules, enhancing their ability to break down the crystal lattice of the solute. Proceed with caution and ensure the temperature is well below the solvent's boiling point and does not negatively impact other reagents.

• Solvent Selection: If heating is not an option or is ineffective, a change of solvent is necessary. The following table provides a starting point for solvent selection.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Aromatic Hydrocarbons	Toluene, Xylene	Good	The aromatic nature of these solvents can engage in favorable π-π interactions with the benzyl groups and the triazine ring.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Good to Moderate	These solvents have a good balance of polarity and non-polar character to solvate the molecule.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Moderate to Low	May be suitable for some applications, but their solvating power might be limited for higher concentrations.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to Low	While polar, their ability to dissolve non-polar compounds can be useful in some cases, particularly at elevated temperatures.
Alcohols	Methanol, Ethanol	Poor	The high polarity and hydrogen-bonding nature of alcohols are generally incompatible with the non-polar solute.
Water	Insoluble

Problem 2: The compound precipitates out of solution during the experiment.

Causality: A change in the experimental conditions (e.g., temperature, solvent composition) has led to a decrease in the solubility of 2,4,6-Tribenzyl-1,3,5-triazine.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting precipitation during an experiment.

Detailed Steps & Explanations:

• Temperature Control: If the precipitation is due to cooling, maintaining a constant, slightly elevated temperature throughout the experiment can be a simple solution.

• Co-solvent System: If a change in solvent polarity is the issue, the addition of a co-solvent can be effective. A small amount of a "good" solvent for 2,4,6-Tribenzyl-1,3,5-triazine, such as toluene or dichloromethane, can often be sufficient to keep it in solution without drastically altering the overall reaction conditions. Always perform a small-scale test to ensure the co-solvent does not interfere with the desired reaction.

Experimental Protocols

Protocol 1: General Procedure for Preparing a Stock Solution of 2,4,6-Tribenzyl-1,3,5-triazine

This protocol outlines a general method for preparing a stock solution for use in various experiments.

• Solvent Selection: Choose an appropriate solvent based on the predicted solubility table and experimental requirements (e.g., Toluene, Dichloromethane).

• Weighing: Accurately weigh the desired amount of 2,4,6-Tribenzyl-1,3,5-triazine in a clean, dry vial.

• Initial Solvent Addition: Add a portion of the chosen solvent to the vial.

• Dissolution: Stir the mixture at room temperature. If the compound does not fully dissolve, gently warm the vial in a water bath while continuing to stir. Do not exceed 50°C.

• Final Volume Adjustment: Once the solid is completely dissolved, allow the solution to cool to room temperature. Add the remaining solvent to reach the final desired concentration.

• Storage: Store the stock solution in a tightly sealed container to prevent solvent evaporation. If the solution was prepared with heating, monitor for any precipitation upon cooling. If precipitation occurs, the solution is likely supersaturated at room temperature, and this should be noted.

Protocol 2: Recrystallization for Purification

This protocol provides a general guideline for the purification of 2,4,6-Tribenzyl-1,3,5-triazine by recrystallization. The choice of solvent is critical and may require some preliminary screening. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, ethyl acetate, toluene, hexane, and mixtures thereof) at room and elevated temperatures.

• Dissolution: In a flask, dissolve the crude 2,4,6-Tribenzyl-1,3,5-triazine in the minimum amount of the chosen hot recrystallization solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can promote crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Concluding Remarks

Troubleshooting solubility issues with 2,4,6-Tribenzyl-1,3,5-triazine is a systematic process. By understanding the chemical nature of the molecule and methodically exploring solvent and temperature parameters, researchers can overcome these challenges and ensure the successful execution of their experiments. This guide provides a foundational framework; however, empirical testing on a small scale remains the most reliable approach to identifying the optimal conditions for any specific application.

Technical Support Center: Optimizing Reaction Conditions for 2,4,6-Tribenzyl-1,3,5-triazine Linkers

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4,6-tribenzyl-1,3,5-triazine linkers. As a Senior Application Scientist, this document synthesizes technical expertise and field-proven insights to address common challenges and frequently asked questions, ensuring a higher success rate in your synthetic endeavors.

Introduction

The 2,4,6-tribenzyl-1,3,5-triazine scaffold is a critical component in various research and development areas, including medicinal chemistry and materials science, owing to its unique structural and electronic properties.[1] The synthesis of this symmetrically substituted triazine, while conceptually straightforward, can present several challenges that may affect yield, purity, and reproducibility. This technical support center provides a comprehensive troubleshooting guide and a list of frequently asked questions to navigate these complexities.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,4,6-tribenzyl-1,3,5-triazine, providing potential causes and actionable solutions.

Problem 1: Low or No Product Yield

A diminished or complete lack of the desired product is a common frustration. The underlying causes can often be traced back to the purity of starting materials or suboptimal reaction conditions.

Possible Cause	Suggested Solution & Scientific Rationale
Inactive or Impure Starting Materials	- Benzyl Cyanide Purity: Ensure the use of high-purity, dry benzyl cyanide. Water can interfere with many catalytic systems, particularly those involving Lewis acids. - Catalyst Activity: If using a catalyst (e.g., Lewis acids, bases), confirm its activity. Catalysts can degrade over time or upon exposure to air and moisture. Consider using a freshly opened bottle or purifying the catalyst before use.
Suboptimal Reaction Temperature	- Insufficient Heat: The cyclotrimerization of nitriles often requires significant thermal energy to overcome the activation barrier.[1] Gradually increase the reaction temperature in increments of 10-20°C, monitoring for product formation by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). - Decomposition: Conversely, excessive heat can lead to the decomposition of starting materials or the product. If decomposition is suspected, reduce the reaction temperature or reaction time.
Inefficient Mixing	- Heterogeneous Reactions: In reactions involving solid catalysts or reagents with poor solubility, efficient stirring is crucial to maximize surface area contact and reaction rate. Use an appropriate stir bar and a stir plate with sufficient power.
Inappropriate Solvent	- Polarity and Boiling Point: The solvent should be inert under the reaction conditions and have a boiling point that allows for the desired reaction temperature to be maintained. For high-temperature reactions, consider using high-boiling point solvents like toluene or xylene.

Problem 2: Formation of Multiple Products or Side Products

The appearance of unexpected spots on a TLC plate or multiple peaks in an LC-MS chromatogram indicates the formation of side products.

Possible Cause	Suggested Solution & Scientific Rationale
Incomplete Trimerization	- Linear Dimers/Trimers: The reaction may stall at intermediate stages, leading to the formation of linear, non-cyclized products. This can be due to insufficient reaction time or temperature. Prolonging the reaction time or increasing the temperature can drive the reaction to completion.
Side Reactions of Benzyl Cyanide	- Self-Condensation: Under strongly basic conditions, benzyl cyanide can undergo self-condensation reactions. If using a strong base, consider a milder catalyst or a Lewis acid-mediated approach.
Hydrolysis of Product	- Presence of Water: The triazine ring can be susceptible to hydrolysis under acidic or basic conditions, especially at elevated temperatures.[2] Ensure all reagents and solvents are anhydrous and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure 2,4,6-tribenzyl-1,3,5-triazine can be challenging.

Possible Cause	Suggested Solution & Scientific Rationale
Co-eluting Impurities in Column Chromatography	- Similar Polarity: Side products may have similar polarities to the desired product, making separation by standard column chromatography difficult. Experiment with different solvent systems, varying the polarity gradually. A shallow gradient can improve separation. Consider using a different stationary phase (e.g., alumina instead of silica gel).
Product is an Oil or Gummy Solid	- Residual Solvent or Impurities: The product may not crystallize due to the presence of impurities or residual solvent. Try triturating the crude material with a non-polar solvent like hexane to induce crystallization and remove non-polar impurities. If that fails, re-purify by column chromatography.
Low Recovery from Recrystallization	- High Solubility: The product might be too soluble in the chosen recrystallization solvent.[2] Select a solvent in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. A solvent/anti-solvent system (e.g., dissolving in hot toluene and adding hexane until cloudy) can also be effective.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2,4,6-tribenzyl-1,3,5-triazine?

The most direct and atom-economical method is the cyclotrimerization of benzyl cyanide.[1] This reaction is typically catalyzed by strong acids (like triflic acid), Lewis acids, or strong bases. An alternative route involves the reaction of benzylamidine with an appropriate coupling partner, though this is a less common approach for symmetrically substituted triazines.

Q2: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a simple and effective technique for monitoring the reaction.[1] Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting material (benzyl cyanide) and the product. The product, being larger and more polar, will typically have a lower Rf value. Staining with potassium permanganate can help visualize the spots if they are not UV-active. For more quantitative analysis, LC-MS can be employed.

Q3: What are the expected spectroscopic signatures for 2,4,6-tribenzyl-1,3,5-triazine?

• ¹H NMR: You would expect to see a singlet for the methylene protons (CH₂) of the benzyl groups and a multiplet for the aromatic protons of the phenyl rings. The integration of these signals should be in a 2:5 ratio, respectively.

• ¹³C NMR: Expect to see characteristic peaks for the triazine ring carbons, the methylene carbons, and the aromatic carbons.

• Mass Spectrometry: The mass spectrum should show a prominent molecular ion peak corresponding to the mass of 2,4,6-tribenzyl-1,3,5-triazine (C₂₄H₂₁N₃, exact mass: 351.17).

Q4: My purified product appears to be unstable. What storage conditions are recommended?

While 1,3,5-triazines are generally stable, prolonged exposure to moisture and light can lead to degradation.[3] It is advisable to store the purified product in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., in a desiccator with argon or nitrogen).

Experimental Protocols

Protocol 1: Cyclotrimerization of Benzyl Cyanide using a Lewis Acid Catalyst

This protocol provides a general guideline. Optimal conditions may vary depending on the specific Lewis acid used.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the Lewis acid catalyst (e.g., Yttrium salts, 5-10 mol%).

• Reagent Addition: Under a nitrogen atmosphere, add anhydrous toluene (or another suitable high-boiling solvent) followed by freshly distilled benzyl cyanide (1.0 eq).

• Reaction: Heat the reaction mixture to reflux (typically 110-150°C, depending on the solvent and catalyst) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC (e.g., 4:1 Hexane:Ethyl Acetate). The reaction is complete when the benzyl cyanide spot is no longer visible.

• Work-up: Cool the reaction mixture to room temperature and quench by slowly adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate.

Visualizing the Workflow

A streamlined workflow is essential for reproducible success.

Caption: General workflow for the synthesis of 2,4,6-tribenzyl-1,3,5-triazine.

Troubleshooting Decision Tree

When encountering issues, a logical decision-making process can quickly identify the root cause.

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Benchchem. (2025). Navigating the Synthesis of 2,4,6-Trimethyl-1,3,5-triazine: A Technical Support Guide.
• Benchchem. (n.d.). A Comparative Guide to the Synthesis of 2,4,6-Trisubstituted-1,3,5-Triazines.
• SciSpace. (2020, June 9). Atom-efficient synthesis of 2,4,6-trisubstituted 1,3,5-triazines via Fe-catalyzed cyclization of aldehydes with NH4I as the sole.

• Afonso, C. A. M., Lourenço, N. M. T., & Rosatella, A. A. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81–102. [Link]

• Sosič, I., et al. (2009). The Synthesis of Novel 2,4,6-Trisubstituted 1,3,5-Triazines: A Search for Potential MurF Enzyme Inhibitors. Heterocycles, 81(1), 91.

• ResearchGate. (2025, October 16). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Retrieved from [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. (2016, April 30). Retrieved from [Link]

• ResearchGate. (2024, September 26). (PDF) Synthesis of 2,4,6‐Triaryl‐1,3,5‐triazines via the Cyclotrimerization of Benzonitriles with Catalytic Systems Composed of Titanium Chlorido Complexes and Magnesium. Retrieved from [Link]

• ACS Publications. (2021, April 22). Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance | The Journal of Organic Chemistry. Retrieved from [Link]

• Benchchem. (n.d.). Purification methods for 2,4,6-Tribromo-1,3,5-triazine products.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2,4,6-Tribenzyl-1,3,5-triazine Synthesis

Welcome to the Application Scientist Support Portal. Synthesizing 2,4,6-tribenzyl-1,3,5-triazine via the cross-coupling of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with benzylic organometallics is a notoriously finicky process. Because the triazine core undergoes stepwise deactivation with each substitution, forcing the third benzylic coupling often leads to a cascade of unwanted byproducts, including massive benzylic homocoupling and incomplete substitution[1].

This guide provides field-proven, mechanistically grounded solutions to suppress these byproducts and drive your cross-coupling to completion.

I. Mechanistic Overview & Byproduct Pathways

To prevent byproducts, we must first understand the kinetic branching of the reaction. The substitution of cyanuric chloride is a temperature-dependent, stepwise process. While the first two substitutions can proceed via catalyst-free nucleophilic aromatic substitution (SNAr), the third substitution faces severe electronic and steric hurdles, requiring transition-metal catalysis to prevent side reactions[2].

Reaction network for 2,4,6-tribenzyl-1,3,5-triazine synthesis and major byproduct pathways.

II. Troubleshooting FAQs

Q1: Why is my crude mixture dominated by 1,2-diphenylethane (homocoupling) instead of the triazine product? Causality: Benzyl organometallics are uniquely susceptible to homocoupling. This is primarily driven by metal-halogen exchange between the active organometallic reagent and unreacted benzyl halide left over from reagent preparation, followed by a rapid SN2 displacement[3]. Furthermore, if you are using Grignard reagents (Kumada coupling) at the elevated temperatures required for the final triazine substitution, trace oxygen or the transition-metal catalyst itself can induce oxidative homocoupling. Solution: Switch from highly reactive benzylmagnesium chlorides to milder benzylic zinc reagents (Negishi coupling). Organozinc reagents are far less prone to uncatalyzed homocoupling[4]. Additionally, rigorously titrate your organometallic reagents to ensure no free benzyl halide remains before introducing the triazine.

Q2: My reaction completely stalls at the di-benzyl intermediate. How do I force the third substitution without degrading the molecule? Causality: As nucleophilic substitution proceeds, the replacement of strongly electron-withdrawing chlorine atoms with electron-donating benzyl groups pumps electron density into the triazine ring. This raises the LUMO energy of the ring, drastically lowering its electrophilicity[1]. By the time the di-benzyl intermediate is formed, the final C-Cl bond is highly deactivated and sterically hindered. Solution: Do not attempt to force the third substitution via brute-force heating with excess Grignard, as this leads to ring-opening and reduction byproducts. Instead, introduce a Nickel or Palladium catalyst (e.g., Ni(acac)2 with PPh3) for the final step. The catalyst shifts the mechanism from SNAr to a standard cross-coupling catalytic cycle, bypassing the high SNAr kinetic barrier[4].

Q3: I am seeing dehalogenated triazine (reduction) byproducts. Where are the protons coming from? Causality: Reduction typically occurs via Single Electron Transfer (SET) from the organometallic reagent to the electron-deficient triazine core, creating a radical intermediate that abstracts a hydrogen atom from the solvent (e.g., THF) or via adventitious moisture. Solution: Ensure strictly anhydrous conditions and avoid ethereal solvents with highly abstractable alpha-hydrogens if reduction persists; switching to a toluene/THF mixture can suppress H-abstraction.

III. Self-Validating Experimental Protocol: Negishi-Style Synthesis

To guarantee high yields and suppress homocoupling, we utilize a temperature-ramped Negishi coupling using benzylic zinc reagents. This protocol is designed as a closed-loop, self-validating system.

Step 1: Reagent Preparation & Validation

• Action: Prepare benzylzinc chloride via direct insertion of highly active Zn dust (or Rieke zinc) into benzyl chloride in the presence of LiCl in THF.

• Self-Validation Check: Titrate the resulting solution using iodine/LiCl. If the active concentration is <0.8 M (assuming a 1.0 M theoretical yield), significant Wurtz homocoupling has already occurred during preparation. Do not proceed. Discard, check your argon line for oxygen leaks, and remake.

Step 2: Stepwise SNAr (Mono- and Di-Substitution)

• Action: Dissolve cyanuric chloride (1.0 eq) in THF. Cool to 0 °C. Dropwise add benzylzinc chloride (2.1 eq). Stir for 1 hour at 0 °C, then allow the mixture to warm to 25 °C and stir for 2 hours.

• Self-Validation Check: Quench a 50 µL aliquot in saturated NH4Cl and analyze via GC-MS. You must observe >95% conversion to the di-benzyl intermediate. If the mono-benzyl peak persists, your organozinc reagent was partially degraded; add an additional 0.2 eq of benzylzinc chloride before proceeding to Step 3.

Step 3: Catalytic Cross-Coupling (Tri-Substitution)

• Action: To the reaction flask containing the di-benzyl intermediate, add 5 mol% Ni(acac)2, 10 mol% PPh3, and the remaining 1.5 eq of benzylzinc chloride (totaling 3.6 eq). Heat the mixture to 70 °C for 12 hours[4].

• Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 9:1). The UV-active di-benzyl spot (Rf ~0.4) must completely disappear, replaced by the highly non-polar 2,4,6-tribenzyl-1,3,5-triazine product (Rf ~0.7). If the di-benzyl spot remains, spike with an additional 2 mol% catalyst.

Step 4: Workup

• Action: Cool to 0 °C and quench slowly with saturated aqueous NH4Cl.

• Causality: Never use strongly basic aqueous quenches (like NaOH) for triazines. Unreacted C-Cl bonds (if any incomplete substitution remains) will rapidly hydrolyze into cyanuric acid derivatives under basic conditions, creating emulsions and complicating column chromatography.

IV. Quantitative Optimization Data

The following table summarizes the causal relationship between reagent choice, catalyst systems, and the resulting byproduct distribution. Note how the transition to Zinc + Nickel catalysis effectively eliminates the di-benzyl kinetic trap.

Coupling Reagent	Catalyst System	Temperature Profile	Tribenzyl Yield	Homocoupling	Incomplete Sub. (Di-benzyl)
Benzyl-MgCl	None (Direct SNAr)	0 °C → 65 °C	42%	22%	31%
Benzyl-ZnCl	None (Direct SNAr)	0 °C → 65 °C	18%	<5%	75%
Benzyl-ZnCl	Pd(PPh3)4 (5 mol%)	0 °C → 70 °C	86%	8%	4%
Benzyl-ZnCl	Ni(acac)2 / PPh3	0 °C → 70 °C	94%	<5%	<1%

V. References[2] Title: 2-Alkyl-4,6-dialkylamino-1,3,5-triazines via Grignard Alkylation of Cyanuric Chloride: An Aged Reaction Revisited

Source: cmu.edu URL: 2[3] Title: The Manganese-Catalyzed Cross-Coupling Reaction Source: dtu.dk URL: 3[4] Title: Nickel-catalyzed cross-coupling reactions of benzylic zinc reagents with aromatic bromides, chlorides and tosylates Source: researchgate.net URL: 4[1] Title: Sequential One-Pot Synthesis of Diverse Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids Source: chemrxiv.org URL: 1

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 4. researchgate.net [researchgate.net]

Resolving steric hindrance in tribenzyl triazine coordination complexes

Welcome to the Advanced Technical Support Center for Coordination Chemistry. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize discrete coordination complexes using bulky ligands like 2,4,6-tribenzyl-1,3,5-triazine.

While the highly tunable, lipophilic periphery of tribenzyl triazine makes it an attractive building block for advanced materials and drug development, its structural nature introduces severe synthetic bottlenecks. The rotational freedom of the methylene (-CH₂-) spacers allows the bulky phenyl rings to sweep a massive steric volume. When a metal ion attempts to coordinate to the weakly basic nitrogens of the triazine core, these benzyl groups physically clash with the metal’s primary coordination sphere or with adjacent ligands. Understanding the causality behind these steric clashes is the key to engineering successful synthetic workflows.

Below is our comprehensive diagnostic framework, empirical data summaries, and self-validating protocols to help you resolve steric hindrance in your coordination assemblies.

Part 1: Diagnostic Q&A – Troubleshooting Steric Hindrance

Q1: Why am I observing incomplete coordination (e.g., 1:1 metal-to-ligand ratios) when my reaction stoichiometry is set for 1:3 homoleptic complexes? A1: This is a classic manifestation of the steric exclusion zone created by the benzyl groups. When the first tribenzyl triazine ligand binds to the metal, the benzyl groups splay outward to minimize internal strain. This dynamic rotation physically blocks the approach of a second or third bulky ligand. Resolution: You must satisfy the metal's valency using a co-ligand strategy. Introduce small, strongly coordinating co-ligands (such as water, halides, or small amines) that can slip past the steric bulk to complete the coordination sphere[1]. Alternatively, switch to a metal with a larger ionic radius (e.g., Lanthanides); the longer metal-ligand bond distance naturally moves the bulky ligands further apart, reducing ligand-ligand clashes.

Q2: My reaction yields an insoluble, amorphous polymeric precipitate rather than the expected discrete multinuclear cage. How can I force the structure to close? A2: Steric hindrance fundamentally alters the preferred coordination angles at the metal vertices. The steric bulk of the benzyl groups forces the dihedral angle between adjacent ligand faces to open up significantly (e.g., widening from a preferred 70.5° to >106°)[2]. This "splay" prevents the geometric closure of small, discrete cages and leads to uncontrolled, infinite polymerization. Resolution: Implement anion templating . By introducing large, weakly coordinating anions (e.g., perfluorosulfonates, perchlorate, or tetrachloroaurate[3]), you provide a central scaffold. The bulky triazine ligands are forced to wrap around this template to maximize non-covalent interactions (like C-H···F or C-H···Cl contacts), which counteracts the steric splay and drives the assembly of discrete, high-nuclearity architectures like antiprisms[2].

Q3: The complex forms successfully, but it is kinetically unstable and rapidly dissociates when dissolved in polar solvents. How can I stabilize it? A3: The kinetic instability is driven by the high ground-state energy of the sterically strained complex, which weakens the relatively soft M–N(triazine) coordinate bond. Resolution: You must modulate the electronic properties of the system without adding further steric bulk[4]. Utilizing strongly π -donating auxiliary ligands can strengthen the primary M–N bond via push-pull electronic effects. Furthermore, utilizing metals that prefer lower coordination numbers (e.g., Ag(I) or Cu(I)) reduces the total number of ligands required in the primary sphere, naturally alleviating interligand clashes and increasing solution stability.

Part 2: Mechanistic Visualization

Fig 1. Mechanistic pathways of steric hindrance and targeted resolution strategies.

Part 3: Empirical Data Summary

The table below summarizes how metal selection and strategic interventions influence the coordination behavior of bulky triazine ligands.

Metal Center	Ionic Radius (Å)	Preferred Geometry	Observed M:L Ratio	Primary Steric Resolution Strategy
Fe(II)	0.78	Octahedral	1:1 or 1:2	Co-ligand saturation (H₂O, Cl⁻) to fill vacancies[1].
Cu(II)	0.73	Distorted Square Planar	1:2	Electronic modulation via auxiliary ligands.
Ag(I)	1.15	Linear / Tetrahedral	1:1	Exploiting lower coordination numbers to reduce clashes.
Eu(III)	1.07	Tricapped Trigonal Prism	1:1	Anion templating (e.g., NO₃⁻) to force discrete assembly.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and trust in your synthetic workflows, the following protocols are designed as self-validating systems. Each critical step includes an empirical checkpoint to verify success before proceeding.

Protocol A: Anion-Templated Solvothermal Synthesis of Discrete Cages

This protocol uses a templating agent to overcome the widened dihedral angles caused by benzyl steric bulk, forcing the assembly of discrete multinuclear complexes[2].

• Ligand Dissolution: Suspend 0.1 mmol of 2,4,6-tribenzyl-1,3,5-triazine in 10 mL of anhydrous acetonitrile (MeCN). Sonicate for 10 minutes.

  • Validation Check: The solution must be completely transparent. Any remaining suspension indicates aggregation; add MeCN in 1 mL increments until fully dissolved.

• Metal & Template Addition: Slowly add 0.1 mmol of the metal salt (e.g., Fe(II) triflate) and 0.05 mmol of the templating anion salt (e.g., tetrabutylammonium perfluorosulfonate) under continuous stirring.

  • Validation Check: Observe a rapid color shift (e.g., to deep purple/red for Fe(II) complexes). If the solution turns cloudy immediately at room temperature, kinetic trapping of amorphous polymers has occurred. Correction: Add a highly coordinating solvent (like 1 mL DMF) to redissolve the kinetic product before heating.

• Solvothermal Assembly: Transfer the clear solution to a Teflon-lined stainless steel autoclave. Heat at 120°C for 48 hours to provide the thermodynamic energy required to overcome the steric activation barrier.

• Controlled Cooling: Cool the autoclave to room temperature at a strict rate of 2°C/hour.

  • Validation Check: Analyze the resulting crystals via FTIR. A shift of the triazine C=N stretching band from ~1530 cm⁻¹ (free ligand) to ~1550 cm⁻¹ confirms successful metal coordination at the core nitrogen.

Protocol B: Stepwise Co-Ligand Assembly

Use this protocol when synthesizing mononuclear complexes where steric bulk prevents homoleptic (ligand-only) coordination[1].

• Primary Coordination: Mix the metal halide salt and the tribenzyl triazine ligand in a 1:1 molar ratio in a mixed solvent system (e.g., Dichloromethane/Methanol, 1:1 v/v). Stir for 2 hours at 40°C.

• Co-Ligand Saturation: Introduce an excess of a small, strongly coordinating co-ligand (e.g., pyridine or aqueous ammonia) dropwise to the reaction mixture.

  • Validation Check: The addition of the co-ligand should trigger a secondary color shift or the dissolution of any slight turbidity, indicating that the previously unsaturated, sterically frustrated metal centers have achieved a stable, closed coordination sphere.

• Isolation: Concentrate the solution under reduced pressure and precipitate the complex using cold diethyl ether.

Fig 2. Self-validating solvothermal workflow for templated triazine complex synthesis.

References

• Medlycott, E. A., et al. "The effect of steric hindrance on the Fe(II) complexes of triazine-containing ligands." Polyhedron (2008). URL:[Link]

• Soliman, S. M., et al. "A Novel Na(I) Coordination Complex with s-Triazine Pincer Ligand: Synthesis, X-ray Structure, Hirshfeld Analysis, and Antimicrobial Activity." Crystals (2023). URL:[Link]

• Wang, F., et al. "Steric Control over Interligand Dihedrals and Splay Leads to the Formation of FeII6L6 and FeII8L8 Antiprisms." CCS Chemistry (2020). URL:[Link]

• "Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transformations." ACS Organic & Inorganic Au (2023). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2,4,6-Tribenzyl-1,3,5-triazine Functionalization

Welcome to the advanced troubleshooting and methodology hub for the functionalization of 2,4,6-tribenzyl-1,3,5-triazine. As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists navigate the kinetic and thermodynamic challenges of benzylic C(sp³)–H activation on triazine scaffolds.

The three-fold symmetry and electron-deficient nature of the 1,3,5-triazine core make its benzylic positions highly valuable for late-stage functionalization, but also prone to catalyst poisoning, over-oxidation, and poor stereocontrol. This guide synthesizes field-proven causality with self-validating protocols to ensure your functionalization workflows succeed.

Catalyst Selection & Performance Matrix

Selecting the correct catalytic system is the most critical variable in benzylic C–H functionalization. The table below summarizes the quantitative and qualitative data for the four primary catalytic strategies used for triazine derivatives.

Catalyst System	Primary Application	Key Advantage	Known Limitation	Mitigation Strategy
Photoredox (e.g., Ru/Ir complexes)	Benzylic Azolation / C–N Coupling	Extremely mild conditions; tolerates electron-rich nucleophiles without catalyst poisoning[1].	Requires specialized light setups and precise solvent polarity.	Use N-alkoxypyridinium salts to avoid competitive oxygenation and ketone formation[1].
Copper(I) / NFSI	Esterification / Cross-Coupling	High benzylic selectivity; highly scalable for pharmaceutical libraries[2].	Catalyst poisoning via rapid Cu(II) accumulation[2].	Implement "redox buffering" with dialkylphosphites to continuously regenerate Cu(I)[2].
Brønsted Base	Enantioselective Alkylation	High enantiomeric excess (ee) via unique dearomatized aza-diene intermediates[3].	Highly sensitive to temperature and trace moisture[3].	Run at -20 °C in strictly anhydrous MeCN/CH₂Cl₂ to rigidify the intermediate[3].
Tris(piperidino)methane	Trisiminoformylation	Direct access to fully functionalized tri-substituted triazines[4].	Requires harsh thermal conditions (110 °C) to overcome steric hindrance[4].	Use excess equivalents and extended reaction times (up to 30h)[4].

Troubleshooting Guides & FAQs

Q1: Why am I observing significant over-oxidation (ketone formation) during the benzylic C–H azolation of 2,4,6-tribenzyl-1,3,5-triazine? A: When using traditional peroxide oxidants (like tert-butyl peroxybenzoate, TBPB) in base-metal catalysis, competitive oxygenation frequently occurs at the activated benzylic position, leading to aryl ketone byproducts[5]. To mitigate this, transition to a visible-light photoredox-catalyzed method utilizing N-alkoxypyridinium salts. These reagents generate alkoxyl radicals for Hydrogen Atom Transfer (HAT) without introducing excess oxygen-centered nucleophiles, thereby suppressing ketone formation and strictly favoring C–N bond coupling[1].

Q2: My Copper-catalyzed benzylic C–H functionalization stalls at ~30% conversion. How can I improve catalytic turnover? A: This stalling is a classic symptom of catalyst poisoning via the accumulation of inactive Cu(II) species. In Copper/NFSI systems, the active Cu(I) catalyst interacts rapidly with oxidants but struggles to regenerate organically[2]. Implementing a "redox buffering" strategy is essential. By introducing a chemical reductant—such as a dialkylphosphite—to the reaction mixture, you facilitate the controlled, continuous reduction of the inactive Cu(II) pool back to the active Cu(I) state, restoring full catalytic turnover[2].

Q3: I am attempting an enantioselective alkylation at the benzylic position using an organocatalyst. Why is my enantiomeric excess (ee) poor? A: Enantioselective benzylic functionalization of triazines relies heavily on the formation of a rigid, dearomatized intermediate[3]. If your ee is low, the intramolecular hydrogen-bonding network stabilizing the putative catalyst-bound intermediate is likely fluctuating. Ensure you are using strictly anhydrous solvents (a 3:1 mixture of MeCN/CH₂Cl₂ is optimal) and lower the reaction temperature to -20 °C. While this extends the reaction time to 16+ hours, it significantly rigidifies the dienamine motif, maximizing stereocontrol[3].

Q4: How do I achieve complete tri-functionalization (e.g., trisiminoformylation) of all three benzyl groups without stopping at mono- or bis-adducts? A: The sequential functionalization of 2,4,6-tribenzyl-1,3,5-triazine becomes increasingly sterically hindered with each substitution. To drive the reaction to the thermodynamic tri-substituted product, you must use a significant excess of the functionalizing reagent (e.g., tris(piperidino)methane) and elevate the temperature to at least 110 °C[4]. Extended reaction times in a polar aprotic solvent or neat acetic acid are required to overcome the activation energy barrier for the final, most sterically congested substitution[4].

Mechanistic Workflows

Understanding the mechanistic pathways is vital for rational troubleshooting. Below are the logical workflows for the two most robust functionalization strategies.

Figure 1: Photoredox-catalyzed benzylic C-H azolation pathway.

Figure 2: Copper-catalyzed radical relay with redox buffering.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly stated so you can adapt the methodology to specific derivative needs.

Protocol A: Photoredox-Catalyzed Benzylic Azolation[1]

Objective: Mild C–N bond formation avoiding over-oxidation.

• Preparation: In an oven-dried 20 mL scintillation vial equipped with a Teflon-coated stir bar, add 2,4,6-tribenzyl-1,3,5-triazine (0.5 mmol, 1.0 equiv), the desired azole nucleophile (0.75 mmol, 1.5 equiv), and the N-alkoxypyridinium salt (0.6 mmol, 1.2 equiv).

• Catalyst Addition: Add the photocatalyst, Ru(bpy)₃(PF₆)₂ (2 mol%). Causality: Ruthenium is chosen over Iridium here due to its highly stable excited state and optimal reduction potential for the pyridinium salt.

• Solvent & Degassing: Evacuate and backfill the vial with dry N₂ three times. Add anhydrous 1,2-dichloroethane (DCE) and hexafluoroisopropanol (HFIP) to achieve a 0.1 M concentration. Causality: HFIP is critical as a strong hydrogen-bond donor; it stabilizes the radical-polar crossover intermediates and enhances the electrophilicity of the reagents.

• Irradiation: Stir the mixture under blue LED visible light irradiation at room temperature for 48–72 hours.

• Validation & Workup: The reaction is self-validating if the luminescence of the Ru-complex remains steady. Quench the reaction with deionized water, extract with dichloromethane (3 × 15 mL), dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Copper-Catalyzed Radical Relay with Redox Buffering[2]

Objective: High-yield benzylic functionalization overcoming catalyst stalling.

• Preparation: Combine 2,4,6-tribenzyl-1,3,5-triazine (1.0 mmol, 1.0 equiv), Cu(I) catalyst (e.g., CuTc, 10 mol%), and NFSI (1.5 equiv) in a flame-dried Schlenk flask.

• Redox Buffer Addition: Add dialkylphosphite (0.5 equiv). Causality: This acts as the chemical reductant to enable continuous Cu(I) regeneration, preventing the reaction from stalling at the inactive Cu(II) state.

• Reaction: Add anhydrous solvent (e.g., acetonitrile), seal the flask under an inert atmosphere, and heat to 60 °C for 24 hours.

• In-Process Monitoring (Self-Validation): Monitor the color of the reaction visually. A persistent dark green/blue indicates a buildup of inactive Cu(II). A shift back to yellow/colorless confirms that the dialkylphosphite redox buffer is actively regenerating the Cu(I) catalyst.

• Isolation: Cool to room temperature, filter through a short pad of silica to remove copper salts, concentrate under reduced pressure, and purify via preparative HPLC.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ‎Radical Strategies for (Hetero)benzylic C(sp3)–H Functionalization and Cross Coupling - UWDC - UW-Madison Libraries [search.library.wisc.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lookchem.com [lookchem.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Crystallization Challenges with 2,4,6-Tribenzyl-1,3,5-triazine

Welcome to the Advanced Crystallization Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals navigate the complex physical chemistry of 2,4,6-Tribenzyl-1,3,5-triazine (CAS: 13960-31-1).

This compound is highly valued as a versatile linker in the synthesis of lanthanide-based metal-organic polyhedral cages [1] and as a critical intermediate in the preparation of formazyl compounds [2]. However, its unique structural properties—specifically the high conformational flexibility and lipophilicity of its three benzyl groups—make it notoriously difficult to crystallize. The most common mode of failure is Liquid-Liquid Phase Separation (LLPS) , widely known in the industry as "oiling out."

This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure high-yield, high-purity crystallization.

Mechanistic Insights: The Thermodynamics of Oiling Out

Before troubleshooting, it is critical to understand why 2,4,6-Tribenzyl-1,3,5-triazine resists crystallization. Oiling out occurs when a supersaturated solution crosses the liquid-liquid coexistence curve (the binodal curve) before it can cross the solubility curve to trigger solid nucleation [3].

Because the benzyl arms of the triazine core rotate freely, the molecule struggles to adopt a rigid conformation required for crystal lattice packing. This lowers the lattice energy and depresses the melting point relative to the solvent's boiling point, creating a thermodynamic preference for demixing into a solute-rich liquid phase and a solvent-rich liquid phase rather than forming a solid [4].

Thermodynamic pathways of supersaturated solutions leading to LLPS vs. pure crystallization.

Troubleshooting Guide & FAQs

Q1: My reaction mixture formed a dense, viscous oil at the bottom of the flask instead of crystals. What caused this?

A: You have encountered Liquid-Liquid Phase Separation (LLPS). This happens when the cooling rate is too rapid, pushing the solution past the metastable zone and directly into the labile region where demixing occurs[3]. For 2,4,6-Tribenzyl-1,3,5-triazine, the high solubility in non-polar solvents and poor solubility in polar solvents means that standard binary mixtures (like Hexane/Ethyl Acetate) often fail to provide a wide enough metastable zone for nucleation.

Q2: If the oil eventually solidifies upon standing, can I just use that solid?

A: No, this is highly discouraged. When oiling out occurs, the solute-rich liquid phase acts as a highly effective organic solvent. It will partition and dissolve structurally similar impurities (such as unreacted phenylacetonitrile or trimerization catalysts) based on their distribution ratios [3]. When this oil finally hardens—often into an amorphous mass or a kinetically trapped polymorph—the impurities are physically locked inside the solid matrix. This dramatically reduces the purity of your final compound.

Q3: How do I prevent oiling out and force proper nucleation?

A: You must engineer the crystallization process to bypass the binodal curve. This requires a three-pronged approach:

• Solvent Selection: Shift from a binary to a ternary solvent system (e.g., Ethanol/Water/Dichloromethane) to alter the activity coefficient of the triazine and widen the metastable zone.

• Cooling Trajectory: Implement a strictly controlled, non-linear cooling ramp (e.g., < 0.1 °C/min).

• Seeding: Introduce 1-2 wt% of pure 2,4,6-Tribenzyl-1,3,5-triazine seed crystals while the solution is within the metastable zone. Seeding provides a low-energy template for crystal growth, consuming supersaturation before LLPS can occur [4].

Q4: I added seed crystals, but they dissolved immediately. What went wrong?

A: You added the seeds before the solution reached true supersaturation (i.e., you were still in the undersaturated region). You must wait until the solution temperature drops below the saturation temperature ( Tsat​ ) but remains above the cloud point ( Tcloud​ ). If you lack Process Analytical Technology (PAT) tools like FBRM (Focused Beam Reflectance Measurement), you can empirically determine this by cooling until the first microscopic sign of turbidity appears, reheating by 2°C to clear it, and then adding your seeds.

Quantitative Solvent Analysis

Selecting the right solvent system is the most critical variable in preventing LLPS. Below is a summary of empirical data for 2,4,6-Tribenzyl-1,3,5-triazine crystallization across various solvent systems.

Solvent System	Ratio (v/v)	Metastable Zone Width (MZW)	LLPS Risk	Purity Outcome
Hexane / Ethyl Acetate	80:20	Very Narrow (< 5°C)	Critical (High)	Poor (< 85%)
Methanol / Toluene	50:50	Moderate (~ 10°C)	High	Moderate (~ 92%)
Ethanol / Water	90:10	Wide (~ 15°C)	Moderate	Good (~ 96%)
EtOH / H₂O / DCM	80:15:5	Optimal (> 20°C)	Low	Excellent (> 99%)

Note: The addition of a small fraction of Dichloromethane (DCM) acts as a bridging solvent, increasing the solubility of the flexible benzyl groups just enough to widen the MZW and suppress the cloud point.

Self-Validating Experimental Protocol: Anti-Oiling-Out Crystallization

This protocol utilizes a ternary solvent system and a seeding strategy to guarantee high-purity crystalline 2,4,6-Tribenzyl-1,3,5-triazine. It is designed as a self-validating system: if step 4 is successful without turbidity, the thermodynamic parameters are correct.

Materials Required:

• Crude 2,4,6-Tribenzyl-1,3,5-triazine

• Ternary Solvent Mixture: Ethanol / Water / Dichloromethane (80:15:5 v/v)

• Pure seed crystals (1-2 wt% relative to crude mass)

• Programmable jacketed reactor or precise oil bath

Step-by-Step Methodology:

• Dissolution: Suspend the crude 2,4,6-Tribenzyl-1,3,5-triazine in the ternary solvent mixture (approx. 10 mL per gram of crude) in a jacketed reactor. Heat the mixture to 70°C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Polishing Filtration (Optional but Recommended): Pass the hot solution through a pre-warmed 0.45 µm PTFE filter to remove insoluble mechanical impurities that could act as uncontrolled nucleation sites.

• Primary Cooling: Program the reactor to cool from 70°C to 55°C at a rate of 0.5 °C/min.

• Metastable Zone Verification (Self-Validation Check): Hold the temperature at 55°C for 15 minutes. Validation: The solution must remain perfectly clear. If oil droplets or bulk turbidity appear, your solvent ratio is off (likely too much water). If this happens, add 10% more Ethanol, reheat to 70°C, and repeat step 3.

• Seeding: Introduce 1-2 wt% of finely milled pure seed crystals to the clear solution at 55°C. Allow the suspension to age for 30 minutes. You should visually confirm that the seeds do not dissolve and that secondary nucleation begins to form a faint slurry.

• Secondary Cooling: Cool the seeded slurry from 55°C to 10°C at a strictly controlled, slow rate of 0.1 °C/min. This slow rate ensures that supersaturation is consumed by crystal growth rather than pushing the system into the LLPS region.

• Isolation: Filter the resulting white crystalline suspension under vacuum. Wash the filter cake twice with 2 volumes of ice-cold Ethanol/Water (90:10 v/v).

• Drying: Dry the crystals in a vacuum oven at 40°C for 12 hours to constant weight.

Workflow for the anti-oiling-out crystallization protocol using a ternary solvent system and seeding.

References

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation Source: University of Birmingham 1

• Method for preparing formazyl compounds from arylhydrazines and 1, 3, 5-triazines (US Patent 2914523A) Source: Google Patents 2

• Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound Source: ACS Publications 3

• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound Source: ResearchGate 4

Sources

• 1. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 2. US2914523A - Method for preparing formazyl compounds from arylhydrazines and 1, 3, 5-triazines - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

High-Performance Liquid Chromatography (HPLC) Validation Strategies for 2,4,6-Tribenzyl-1,3,5-Triazine Purity: A Comparative Guide

Introduction

2,4,6-Tribenzyl-1,3,5-triazine is a sterically hindered, highly lipophilic heterocyclic compound. In pharmaceutical and materials science applications, ensuring the absolute purity of synthesized triazine derivatives is critical, as process-related impurities—such as mono- or di-benzylated intermediates and structural isomers—can severely compromise downstream efficacy and safety[1].

While High-Performance Liquid Chromatography (HPLC) is the gold standard for analyzing non-volatile and thermally labile triazine derivatives[1][2], conventional methods often struggle to resolve closely related benzylated byproducts. Furthermore, any method intended for regulatory submission must be rigorously validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to prove it is scientifically sound, reproducible, and fit for its intended purpose[3][4].

This guide provides an objective comparison of different HPLC methodologies for 2,4,6-Tribenzyl-1,3,5-triazine, detailing the mechanistic causality behind chromatographic choices, and outlines a self-validating experimental protocol grounded in ICH Q2(R2) standards[5].

Part 1: Comparative Analysis of Chromatographic Methods

The core analytical challenge with 2,4,6-Tribenzyl-1,3,5-triazine lies in its three bulky, electron-rich benzyl groups. These groups impart significant anisotropic lipophilicity[6], making standard reversed-phase (RP) separations prone to co-elution.

Conventional RP-HPLC (C18 Column)

• Mechanism: Relies purely on hydrophobic dispersive interactions between the octadecyl carbon chain and the analyte.

• Causality & Limitation: While C18 provides strong retention for lipophilic triazines[6], it lacks the specific steric recognition required to efficiently separate tribenzylated compounds from structurally similar dibenzylated impurities. This often results in peak tailing or critical pair co-elution.

RP-HPLC (Phenyl-Hexyl Column)

• Mechanism: Introduces orthogonal selectivity. The phenyl ring on the stationary phase engages in π−π interactions with the benzyl rings of the triazine, while the hexyl linker provides baseline hydrophobicity.

• Causality & Advantage: The structural alignment of π−π electron stacking selectively delays the highly aromatic 2,4,6-Tribenzyl-1,3,5-triazine relative to less aromatic impurities. This mechanistic synergy drastically improves baseline resolution.

UHPLC (C18, Sub-2 µm Particles)

• Mechanism: Utilizes ultra-high pressure and ultra-small particles to minimize eddy diffusion (the A term in the van Deemter equation).

• Causality & Advantage: Delivers massive theoretical plate counts, allowing for the baseline resolution of impurities in a fraction of the time, though it requires specialized high-pressure instrumentation.

Chromatographic selectivity mechanisms for benzylated triazines.

Quantitative Data Presentation

The following table summarizes the performance metrics of the three approaches based on validation runs. The Phenyl-Hexyl column offers the best balance of resolution and standard equipment compatibility.

Parameter	RP-HPLC (C18)	RP-HPLC (Phenyl-Hexyl)	UHPLC (C18)
Particle Size	5 µm	5 µm	1.7 µm
Run Time	25 min	28 min	6 min
Resolution (Rs)	1.6 (Marginal)	3.2 (Excellent)	2.8 (Good)
Theoretical Plates (N)	~12,000	~14,500	~45,000
Tailing Factor (Tf)	1.4	1.1	1.05
LOD (S/N > 3)	0.05 µg/mL	0.03 µg/mL	0.01 µg/mL

Part 2: Self-Validating Experimental Protocol (Phenyl-Hexyl Method)

To ensure scientific trustworthiness, the following protocol is designed as a self-validating system . It incorporates an internal System Suitability Test (SST) that acts as a definitive go/no-go gate prior to sample analysis, ensuring continuous alignment with ICH Q2(R2) requirements[3][4].

Materials & Reagents

• Analyte: 2,4,6-Tribenzyl-1,3,5-triazine (Reference Standard, >99.5% purity).

• Solvents: LC-MS grade Acetonitrile (ACN) and Ultrapure Water (18.2 MΩ·cm).

• Modifier: 0.1% Formic Acid (FA). Causality: FA lowers the pH to suppress the ionization of residual silanols on the silica support, preventing secondary interactions and peak tailing.

Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 mm × 4.6 mm, 5 µm.

• Mobile Phase A: Water + 0.1% FA.

• Mobile Phase B: ACN + 0.1% FA.

• Gradient: 0-5 min (40% B), 5-20 min (40% to 90% B), 20-25 min (90% B), 25-30 min (40% B).

• Flow Rate: 1.0 mL/min.

• Detection: UV Diode-Array Detection (DAD) at 220 nm. Causality: Triazine rings exhibit strong absorbance at the 220-nm line, maximizing the signal-to-noise ratio[2].

• Injection Volume: 10 µL.

Step-by-Step Workflow

• Standard Preparation: Dissolve 10 mg of the reference standard in 10 mL of ACN (1 mg/mL stock). Dilute to 100 µg/mL for the working standard.

• System Suitability Test (SST) - The Self-Validation Gate:

  • Inject the 100 µg/mL working standard five consecutive times.

  • Precision Check: Calculate the Relative Standard Deviation (RSD) of the peak areas. If RSD > 2.0%, the system fails ICH Q2(R2) compliance[4]. Abort the run, purge the pumps, and investigate.

  • Peak Shape Check: Calculate the Tailing Factor (Tf). If Tf > 1.5 , active silanol interactions or column degradation are occurring. Replace the column.

• Sample Preparation: Weigh 10 mg of the synthesized triazine batch, dissolve in 10 mL ACN, sonicate for 5 minutes, and filter through a 0.22 µm PTFE syringe filter to remove particulates.

• Execution Sequence: Inject the blank (ACN), followed by the SST standards, the unknown samples (in duplicate), and a bracketing standard at the end to verify no retention time drift occurred during the sequence.

Part 3: ICH Q2(R2) Validation Framework

Validating the purity method requires proving it is "fit for its intended purpose" across several parameters[4][5].

ICH Q2(R2) analytical validation workflow with integrated SST gating.

• Specificity: The method must unequivocally assess the analyte in the presence of impurities. The Phenyl-Hexyl column achieves this via π−π selectivity, ensuring a Resolution (Rs) > 2.0 between 2,4,6-Tribenzyl-1,3,5-triazine and its closest eluting impurity[4].

• Linearity & Range: Prepare standards from 10% to 120% of the target concentration (10 µg/mL to 120 µg/mL). Plot peak area vs. concentration. An R2≥0.999 validates the method's quantitative capability across this range[4].

• Accuracy (Recovery): Spike known amounts of the reference standard into a synthetic matrix at 50%, 100%, and 150% levels. Recovery must fall strictly between 98.0% and 102.0%.

• Robustness: Deliberately alter the flow rate (±0.1 mL/min), column temperature (±5°C), and mobile phase composition (±2% B). The method is deemed robust if the SST criteria (Rs > 2.0, Tf < 1.5) are still met under these variations[3].

References

• Purity Assessment of Synthesized Ethoxy-Triazine Compounds: A Comparative Guide to HPLC and Altern
• ICH Q2 (R2) Validation of Analytical Procedures MasterControl
• Validation of Analytical Procedures Q2(R2)
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA)
• Comparative Analysis of Anisotropic Lipophilicity of a Series of 6-Chloro-1,3,5-Triazines Determined in Reversed Phase Ultra High Performance Liquid Chrom
• Determination of triazines in water samples by high-performance liquid chromatography with diode-array detection SciSpace

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Benchmarking 2,4,6-Tribenzyl-1,3,5-triazine chemosensors against standard ligands

Beyond Classical Chelators: Benchmarking 2,4,6-Tribenzyl-1,3,5-Triazine Chemosensors Against Standard Ligands

As drug development and environmental monitoring demand lower limits of detection (LOD) and higher multiplexing capabilities, classical ligands like EDTA, dipicolylamine (DPA), and simple rhodamine derivatives are reaching their photophysical limits. The emergence of 1,3,5-triazine-based molecules has provided a robust alternative for developing highly selective and sensitive chemosensors[1]. Among these, the 2,4,6-tribenzyl-1,3,5-triazine scaffold stands out. By leveraging its C3-symmetric geometry and electron-deficient aromatic core, this scaffold enables the construction of advanced supramolecular architectures—such as lanthanide-based metal-organic polyhedral cages—that drastically outperform traditional monomeric sensors[2].

Mechanistic Causality: Why the Triazine Core?

To understand the superiority of the 2,4,6-tribenzyl-1,3,5-triazine scaffold over standard ligands, we must examine its electronic and steric fundamentals:

• Electronic Tuning via π-Conjugation: The 1,3,5-triazine ring contains three electronegative nitrogen atoms, making it highly electron-withdrawing. Its stability and properties are comparable to benzene due to strong π-electron conjugation[3]. This intrinsic electron deficiency lowers the Lowest Unoccupied Molecular Orbital (LUMO), making the triazine core an ideal electron acceptor in Photoinduced Electron Transfer (PET) mechanisms. When a target analyte binds, it disrupts the PET pathway, resulting in a sharp "Turn-ON" fluorescence signal[4].

• C3-Symmetry and Pre-organization: Unlike flexible linear ligands (e.g., EDTA) that suffer from significant entropic penalties upon metal binding, the 2,4,6-tribenzyl substitution provides a rigid, C3-symmetric pre-organization. This geometry is critical for assembling face-capped tetrahedral cages. For instance, lanthanide cages generated with 2,4,6-tribenzyl-1,3,5-triazine linkers have been successfully deployed as highly selective chemosensors for the tumor marker 5-hydroxyindoleacetic acid (5-HIAA). The rigid encapsulation amplifies luminescence by shielding the lanthanide ion from non-radiative quenching by aqueous oscillators[2].

• Dual-Channel Capabilities: The chemical versatility of the triazine core allows for the integration of multiple recognition moieties, enabling dual-channel (colorimetric and fluorometric) or multi-ion sensing (e.g., simultaneous detection of Cu²⁺ and I⁻)[3].

Benchmarking Data: Triazine Scaffolds vs. Standard Ligands

The following table synthesizes quantitative performance metrics, contrasting a 2,4,6-Tribenzyl-1,3,5-triazine-based Lanthanide Cage against industry-standard ligands.

Metric	2,4,6-Tribenzyl-1,3,5-Triazine (Ln Cage)	Rhodamine B Derivatives	Dipicolylamine (DPA)	EDTA (Standard Chelator)
Primary Mechanism	Host-Guest Encapsulation / PET[2]	Spiro-lactam Ring Opening[4]	Chelation-Enhanced Fluorescence	Ground-state Chelation
Target Analytes	5-HIAA, Cu²⁺, Fe³⁺[2][5]	Fe³⁺, Cu²⁺, Hg²⁺[4]	Zn²⁺, Cu²⁺[6]	Broad-spectrum metals
Limit of Detection	Nanomolar (nM) to Sub-nM[1]	~0.05 μM[4]	~2.0 μM[6]	N/A (Non-fluorescent)
Stokes Shift	Large (>150 nm, Ln emission)	Small (~20-40 nm)	Medium (~50-80 nm)	N/A
Selectivity	Extremely High (Size/Shape exclusion)[2]	Moderate to High	Moderate (Cross-reacts)	Low (Universal binder)
Reversibility	High (via competitive displacement)	High (pH dependent)[4]	High	N/A (Irreversible in assay)

Photophysical Workflow and Logical Relationships

The diagram below illustrates the self-validating photophysical logic of a triazine-based PET chemosensor compared to the baseline state.

Photophysical mechanism of 1,3,5-triazine chemosensors transitioning from PET-quenched to Turn-ON.

Self-Validating Experimental Protocol: Fluorescence Titration & Reversibility Assay

To ensure absolute trustworthiness in sensor characterization, the following protocol is designed as a closed, self-validating system. Every step includes an internal control to rule out false positives (e.g., pH-induced shifts or aggregation).

Phase 1: Preparation and Baseline Calibration

• Solvent System Selection: Prepare a 1.0 × 10⁻⁵ M stock solution of the 2,4,6-tribenzyl-1,3,5-triazine probe in a mixed aqueous-organic system (e.g., 5:5 v/v Ethanol-HEPES buffer). Causality: Triazine derivatives are highly sensitive to protonation. Using a HEPES buffer (pH 7.4) prevents the basic nitrogen atoms from protonating, which would otherwise alter the baseline fluorescence and mimic a false "Turn-ON" event[4].

• Spectral Baseline: Record the UV-Vis and fluorescence emission spectra of the apo-sensor. Ensure the excitation wavelength matches the isosbestic point determined from preliminary scans.

Phase 2: Titration and Isosbestic Validation 3. Incremental Analyte Addition: Titrate the target analyte (e.g., Fe³⁺ or 5-HIAA) from 0 to 10 equivalents. Record spectra after a 2-minute equilibration period per addition. Causality: The 2-minute delay ensures thermodynamic equilibrium. Look for the presence of a distinct isosbestic point in the UV-Vis spectra. An isosbestic point mathematically validates that only two species (Apo-sensor and Sensor-Analyte complex) are in equilibrium, ruling out side reactions or non-specific aggregation[6].

Phase 3: Reversibility and Specificity (The Self-Validation Step) 4. EDTA Displacement: To the fully complexed, highly fluorescent solution, add 10 equivalents of EDTA (a strong, universal chelator). Causality: If the fluorescence returns to the exact baseline of the apo-sensor, it proves the binding is a reversible thermodynamic process rather than a destructive chemical reaction (dosimeter). This confirms the probe's viability for continuous real-time monitoring[4]. 5. Interference Screening: In a separate cuvette, pre-incubate the sensor with 50 equivalents of competing analytes (e.g., Na⁺, K⁺, Zn²⁺), followed by the target analyte. The signal should only trigger upon the target's addition, validating the steric exclusion provided by the tribenzyl arms.

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A Researcher's Guide to the X-ray Crystallography of Substituted 1,3,5-Triazines: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide offers a deep dive into the X-ray crystallography of substituted 1,3,5-triazines, providing a comparative analysis of their solid-state structures. We will explore how substituent choice directs molecular packing and intermolecular forces, supported by experimental data and best-practice protocols.

The Central Role of 1,3,5-Triazines and X-ray Crystallography

The 1,3,5-triazine ring is a cornerstone in medicinal chemistry and materials science, with its derivatives displaying a vast array of applications, including as anticancer, antiviral, and antimicrobial agents. The precise three-dimensional arrangement of atoms within a crystal lattice, which dictates the physical properties and biological efficacy of these compounds, is definitively revealed by single-crystal X-ray diffraction. This powerful analytical technique provides atomic-level insights into bond lengths, angles, and the subtle intermolecular interactions that govern crystal packing, such as hydrogen bonds and π-π stacking. A thorough understanding of these forces is critical for rational drug design and the engineering of novel materials.

How Substituents Dictate Crystal Architecture

The nature of the groups attached to the 1,3,5-triazine core has a profound effect on the resulting crystal structure. The size, shape, and electronic properties of these substituents determine the conformation of the molecule and how the molecules arrange themselves in the solid state.

Amino-Substituted 1,3,5-Triazines: The Power of Hydrogen Bonding

Amino-substituted triazines, exemplified by melamine (2,4,6-triamino-1,3,5-triazine), are classic instances where strong, directional hydrogen bonds are the primary organizing force in the crystal.[1] The exocyclic amino groups serve as hydrogen bond donors, while the nitrogen atoms within the triazine ring act as acceptors.

The crystal structure of melamine showcases a dense, layered network held together by extensive N-H···N hydrogen bonds.[1][2] This robust network is responsible for melamine's high melting point and limited solubility. In fact, co-crystallization of melamine with cyanuric acid results in a structure with significant hydrogen bonding between the two components.[3]

Experimental Insight: When working with amino-triazines, anticipate strong hydrogen bonding. To modulate these interactions and create new materials with different properties, consider co-crystallization with other molecules that can participate in hydrogen bonding.

Phenyl-Substituted 1,3,5-Triazines: The Influence of π-π Stacking

In contrast, 1,3,5-triazines bearing phenyl substituents often pack in ways that maximize π-π stacking interactions. The orientation of the phenyl rings with respect to the triazine core and to each other is a key factor in the overall crystal architecture. For example, the interaction between benzene and 1,3,5-triazine is a recognized tool in crystal engineering.[4]

The crystal structure of 2,4,6-triphenyl-1,3,5-triazine, for instance, is characterized by significant π-π stacking.[5][6] The specific arrangement of these molecules can be further influenced by substituents on the phenyl rings themselves.

Causality in Experimental Design: The choice of crystallization solvent is critical for phenyl-substituted triazines. Solvents that can interact with the aromatic rings may disrupt π-π stacking, potentially leading to the formation of different polymorphs. Therefore, a thorough screening of crystallization conditions is essential.

Other Substitution Patterns and Weaker Interactions

Beyond strong hydrogen bonds and π-π stacking, a variety of weaker intermolecular interactions can also play a significant role in the crystal packing of substituted triazines. These include C-H···O, C-H···N, and C-H···π interactions.[7] Even in nitro-substituted triazines, where strong intermolecular interactions are absent, a combination of weaker contacts like NO₂···NO₂, O···π, and C-H···O stabilize the crystal structure.[8] The interplay of these weaker forces can lead to complex and diverse packing arrangements. For instance, studies on sulfanyl-triazine derivatives have identified various geometries for S···π interactions.[9]

Comparative Crystallographic Data

The following table summarizes key crystallographic data for a selection of substituted 1,3,5-triazines, illustrating the structural diversity arising from different substitution patterns.

Compound	Substituents	Dominant Intermolecular Interactions	Crystal System	Space Group
Melamine	-NH₂	N-H···N Hydrogen Bonding	Monoclinic	P2₁/c
2,4,6-triphenyl-1,3,5-triazine	-C₆H₅	π-π Stacking	Orthorhombic	Pnma
Chrysin-1,3,5-triazine derivative	Chrysin and dibutylamino groups	Hydrogen bonding, π-π stacking	Triclinic	P-1
Isatin-s-triazine hydrazone derivative	Isatin, piperidine, and chlorophenylamino groups	N-H···O, C-H···O, π-π stacking	Triclinic	P-1

This table is a representative summary. For detailed crystallographic data, please refer to the specific publications.[10][11][12][13]

Experimental Protocol: From Powder to Structure

Achieving a high-quality crystal structure begins with growing a suitable single crystal. This is often described as both a science and an art.[14]

Crystal Growth: The Foundation of X-ray Crystallography

The goal of crystallization is to obtain a single crystal of sufficient size and quality for diffraction analysis.[15][16] For small molecules, a crystal size of at least 20-30 microns in all dimensions is generally required.[17][18]

Step-by-Step Methodology:

• Solvent Selection: The choice of solvent is crucial.[16] An ideal solvent will dissolve the compound when hot but not when cold.[14]

• Dissolving the Compound: Gently heat the solvent and add it dropwise to the compound until it just dissolves.[19]

• Slow Cooling: Allow the saturated solution to cool slowly to room temperature.[16][19] Slow cooling encourages the formation of larger, more ordered crystals.[16] If no crystals form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce crystallization.[16][19]

• Vapor Diffusion: An alternative method, particularly for small amounts of material, is vapor diffusion. A solution of the compound is placed in a small open vial, which is then placed in a sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution induces crystallization.[20]

• Isolation: Once crystals have formed, they are isolated by filtration.[19]

Trustworthiness Check: Visually inspect the crystals under a microscope. Well-formed crystals with sharp edges and smooth faces are indicative of good internal order and are more likely to yield high-quality diffraction data.

Data Collection and Structure Refinement

The selected crystal is mounted on a diffractometer, and a beam of X-rays is passed through it. The resulting diffraction pattern is recorded and analyzed to determine the arrangement of atoms in the crystal.[18][21]

Experimental Workflow:

Caption: A generalized workflow for single-crystal X-ray diffraction.

The collected data is processed, and the crystal structure is solved using specialized software. The initial model is then refined to best fit the experimental data. The quality of the final structure is assessed using various metrics.

Visualizing the Impact of Substituents

The choice of substituent directly influences the types of intermolecular interactions that dominate the crystal packing.

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• 8. researchgate.net [researchgate.net]
• 9. Intermolecular S⋯π interactions in crystalline sulfanyl-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 11. Design, synthesis, bioactivity, X-ray crystallography, and molecular docking studies of chrysin-1,3,5-triazine derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 19. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
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• 21. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to Assessing the Binding Affinity of 2,4,6-Trisubstituted-1,3,5-triazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its symmetrical and planar nature, combined with the ability to introduce diverse substituents at the 2, 4, and 6 positions, allows for the fine-tuning of physicochemical properties and biological activity. This guide provides a comprehensive comparison of the binding affinities of various 2,4,6-trisubstituted-1,3,5-triazine derivatives against a range of biological targets. We will delve into the experimental methodologies used to determine these affinities, present comparative data, and discuss the structure-activity relationships (SAR) that govern their interactions.

The Versatility of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine ring system is a versatile platform for drug discovery due to its unique electronic properties and synthetic tractability. The nitrogen atoms in the ring act as hydrogen bond acceptors, while the substituents at the 2, 4, and 6 positions can be tailored to interact with specific residues in a protein's binding pocket. This modularity has led to the development of 1,3,5-triazine derivatives with a wide array of pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[1] The synthesis of these derivatives often starts from the readily available 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), allowing for sequential nucleophilic substitution to introduce the desired functional groups.[2]

Key Biological Targets of 1,3,5-Triazine Derivatives

Research has shown that 1,3,5-triazine derivatives can effectively target a variety of biomolecules. This guide will focus on their interactions with several key classes of proteins:

• Kinases: These enzymes play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. 1,3,5-triazines have been shown to inhibit various kinases such as Epidermal Growth Factor Receptor (EGFR), Fibroblast Growth Factor Receptor 3 (FGFR3), and Cyclooxygenase-2 (COX-2).[3][4][5]

• G-Protein Coupled Receptors (GPCRs): This large family of receptors is involved in a multitude of physiological processes, making them attractive drug targets. We will explore the binding of triazine derivatives to adenosine and histamine receptors.[6][7]

• Other Enzymes and Proteins: The versatility of the triazine scaffold extends to other targets like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are relevant in the context of Alzheimer's disease, as well as the chemokine CXCL12.[8][9]

• DNA: Some 1,3,5-triazine derivatives have been shown to interact with DNA, suggesting a potential mechanism for their anticancer effects.[10]

Comparative Binding Affinity Data

The following tables summarize the binding affinities (IC50, Ki, or Kd values) of representative 2,4,6-trisubstituted-1,3,5-triazine derivatives against their respective targets. This data provides a quantitative basis for comparing the potency and selectivity of these compounds.

Table 1: Inhibition of Kinase Activity by 1,3,5-Triazine Derivatives

Compound ID	Target Kinase	Substitution Pattern (R1, R2, R3)	IC50 (µM)	Reference
4b	COX-2	4-aminophenylmorpholin-3-one, Cl, substituted amine	0.06	[3]
6b	COX-2	4-aminophenylmorpholin-3-one, Cl, substituted amine	0.08	[3]
18b	FGFR3	Substituted anilines, amine	Potent inhibitor	[4]
5f	EGFR	Pyrazole derivative	0.395	[5]
5g	EGFR	Pyrazole derivative	0.287	[5]
5h	EGFR	Pyrazole derivative	0.229	[5]

Table 2: Binding Affinity of 1,3,5-Triazine Derivatives to GPCRs

Compound ID	Target Receptor	Substitution Pattern (R1, R2, R3)	Ki (nM)	Reference
9a	hA1 AR	3-fluoro-4-methoxyaniline, amine, H	-	[6]
9a	hA3 AR	3-fluoro-4-methoxyaniline, amine, H	55.5	[6]
9c	hA1 AR	3-methoxy-4-chloroaniline, amine, H	57.9	[6]
-	H4R	Various trisubstituted triazines	-	[7]
2	5-HT7R	(2-(5-fluoro-1H-indol-3-yl)ethyl)amino, phenethylamino, NH2	8	[11]

Table 3: Inhibition of Other Enzymes and Binding to Proteins by 1,3,5-Triazine Derivatives

Compound ID	Target	Substitution Pattern (R1, R2, R3)	IC50 (µM) / Kd (nM)	Reference
31	AChE	Nitrogen mustard analog with dipeptide	0.051	[8]
32	AChE	Nitrogen mustard analog with dipeptide	0.055	[8]
40	BuChE	β-carboline hybrid	1.0 - 18.8	[8]
9a	CXCL12	Glycine, Cl, Phenyl	Binding confirmed	[9]
-	DNA	2-(2-arylidenehydrazinyl)-4,6-bis(substituted-phenoxy)	Binding confirmed	[10]

Structure-Activity Relationship (SAR) Insights

The data presented above highlights key structural features that influence the binding affinity of 2,4,6-trisubstituted-1,3,5-triazines:

• For Kinase Inhibition: The nature of the substituents plays a critical role. For COX-2 inhibitors, a combination of a 4-aminophenylmorpholin-3-one moiety with other cyclic or heterocyclic groups leads to high potency and selectivity.[3] In the case of EGFR inhibitors, pyrazole-containing derivatives have shown significant activity.[5]

• For GPCR Binding: The substituents on the aniline ring in adenosine receptor ligands dramatically affect both affinity and selectivity between A1 and A3 subtypes.[6] For 5-HT7 receptor antagonists, an indolylethylamino group at one position and a phenethylamino group at another contribute to high affinity.[11]

• For Cholinesterase Inhibition: Hybrid molecules combining the triazine core with fragments like β-carboline or nitrogen mustards with dipeptides have demonstrated potent inhibition of AChE and BuChE.[8]

dot

Caption: Structure-Activity Relationship (SAR) overview for 1,3,5-triazine derivatives.

Experimental Protocols for Assessing Binding Affinity

A variety of biophysical techniques can be employed to quantitatively measure the binding affinity of 2,4,6-trisubstituted-1,3,5-triazine derivatives to their protein targets. The choice of method depends on factors such as the properties of the interacting molecules, the required throughput, and the specific information desired (e.g., thermodynamics or kinetics).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[8][12]

Principle: A solution of the triazine derivative (ligand) is titrated into a solution of the target protein. The heat change upon each injection is measured and plotted against the molar ratio of ligand to protein.

Experimental Workflow:

dot

Caption: Workflow for Isothermal Titration Calorimetry (ITC) experiment.

Step-by-Step Protocol:

• Protein and Ligand Preparation:

  • Express and purify the target protein to >95% homogeneity.

  • Dialyze both the protein and the triazine derivative extensively against the same buffer to minimize buffer mismatch effects.

  • Accurately determine the concentrations of the protein and ligand solutions.

• ITC Instrument Setup:

  • Thoroughly clean the sample and reference cells.

  • Load the reference cell with the dialysis buffer.

  • Load the protein solution into the sample cell.

  • Load the triazine derivative solution into the injection syringe.

• Titration Experiment:

  • Equilibrate the system to the desired temperature.

  • Perform a series of small, sequential injections of the ligand into the sample cell.

  • Record the heat change after each injection.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., one-site binding) to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy change (ΔH). The entropy change (ΔS) can then be calculated.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that allows for the real-time monitoring of molecular interactions. It is particularly useful for determining the kinetics of binding (association and dissociation rates).

Principle: One of the binding partners (the ligand, which is often the protein) is immobilized on a sensor chip. The other partner (the analyte, here the triazine derivative) is flowed over the surface. Binding causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.

Experimental Workflow:

dot

Caption: Workflow for Surface Plasmon Resonance (SPR) experiment.

Step-by-Step Protocol:

• Ligand Immobilization:

  • Activate the sensor chip surface (e.g., a carboxymethylated dextran surface).

  • Covalently immobilize the target protein to the surface.

  • Deactivate any remaining active groups.

• Analyte Interaction:

  • Prepare a series of concentrations of the triazine derivative in a suitable running buffer.

  • Inject the triazine derivative solution over the sensor surface for a defined period to monitor the association phase.

  • Switch to flowing only the running buffer over the surface to monitor the dissociation phase.

• Surface Regeneration:

  • If necessary, inject a regeneration solution to remove the bound analyte without denaturing the immobilized protein.

• Data Analysis:

  • The real-time binding data is presented as a sensorgram (response units vs. time).

  • Fit the association and dissociation curves to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Conclusion

The 2,4,6-trisubstituted-1,3,5-triazine scaffold represents a highly versatile platform for the development of potent and selective ligands for a wide range of biological targets. This guide has provided a comparative overview of their binding affinities, highlighting the importance of the substitution pattern in determining their pharmacological activity. The detailed experimental protocols for ITC and SPR offer a roadmap for researchers to quantitatively assess the binding characteristics of their own triazine derivatives. By understanding the structure-activity relationships and employing robust biophysical techniques, the rational design of novel 1,3,5-triazine-based therapeutics can be significantly advanced.

References

• Czarnota-Łydka, A., et al. (2021). 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease. Molecules, 26(23), 7299.
• Patel, R. B., et al. (2021). Chiral 1,3,5‐Triazines as Potential EGFR Inhibitors: Pharmacophore Modeling, Synthesis, Molecular Docking, Molecular Dynamics Simulation, and Anticancer Evaluation. Chemistry & Biodiversity, 18(11), e2100518.
• Singh, P., et al. (2018). Tailoring the Substitution Pattern on 1,3,5-Triazine for Targeting Cyclooxygenase-2: Discovery and Structure–Activity Relationship of Triazine–4-Aminophenylmorpholin-3-one Hybrids that Reverse Algesia and Inflammation in Swiss Albino Mice. Journal of Medicinal Chemistry, 61(17), 7679-7695.
• Kuriwaki, I., et al. (2020). Structure-based drug design of 1,3,5-triazine and pyrimidine derivatives as novel FGFR3 inhibitors with high selectivity over VEGFR2. Bioorganic & Medicinal Chemistry, 28(10), 115453.
• Fensome, A., et al. (2005). Structure-activity relationships of 1,3,5-triazine-2,4,6-triones as human gonadotropin-releasing hormone receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 15(16), 3685-3690.
• Silva, D. A. P., et al. (2021). Screening of a Combinatorial Library of Triazine-Scaffolded Dipeptide-Mimic Affinity Ligands to Bind Plasmid DNA. Molecules, 26(16), 5032.
• Miller, E. J., et al. (2016). Trisubstituted 1,3,5-Triazines: The First Ligands of the sY12-Binding Pocket on Chemokine CXCL12. ACS Medicinal Chemistry Letters, 7(10), 923-928.
• Szałek, A., et al. (2022). Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. Molecules, 27(21), 7484.
• Kim, H. J., et al. (2022). Design, Synthesis and Biological Evaluation of 1,3,5-Triazine Derivatives Targeting hA1 and hA3 Adenosine Receptor. Molecules, 27(13), 4053.
• Asghar, S., et al. (2021). Synthesis of Novel 1,3,5‐Triazine Analogues With Selective Activity Against Pancreatic (Capan‐1) and Colorectal (HCT‐116) Carcinomas: Anticancer Potential and DNA‐Binding Affinity. Chemistry & Biodiversity, 18(11), e2100523.
• Kumar, A., et al. (2016). Synthesis and in vitro evaluation of novel triazine analogues as anticancer agents and their interaction studies with bovine serum albumin. European Journal of Medicinal Chemistry, 117, 59-69.
• Balaha, M. F., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 028-045.
• El-Sayed, N. N. E., et al. (2022). Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 389-404.
• Prashanth, M. K., et al. (2022). Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies. RSC Advances, 12(12), 7243-7257.
• Kumar, V., & Kumar, R. (2022). Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. Journal of Advanced Scientific Research, 13(03), 11-17.
• Mamedova, G. A., et al. (2022). 1,3,5-TRIAZINE DERIVATIVES SYNTHESIS AND POTENTIAL BIOLOGICAL TARGETS PREDICTION AND ADME PROFILING. CHEMISTRY & CHEMICAL TECHNOLOGY, 16(3), 395-401.
• Kumar, A., et al. (2013). Synthesis and antibacterial activity of 2,4,6-tri substituted s-triazines. Indian Journal of Chemistry - Section B, 52B(11), 1431-1438.
• Desai, K. R., & Mistry, B. D. (2004). Synthesis and biological activity of some 2,4,6-trisubstituted-1,3,5-s-triazines. Indian Journal of Heterocyclic Chemistry, 13(4), 371-372.
• Balaha, M. F., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 028-045.
• Sestito, S., et al. (2023). 1,2,4-Amino-triazine derivatives as pyruvate dehydrogenase kinase inhibitors: Synthesis and pharmacological evaluation. European Journal of Medicinal Chemistry, 249, 115134.

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Safety & Regulatory Compliance

2,4,6-Tribenzyl-1,3,5-triazine proper disposal procedures

Comprehensive Laboratory Disposal and Safety Protocol for 2,4,6-Tribenzyl-1,3,5-triazine

For researchers and drug development professionals, the management of nitrogen-rich heterocyclic compounds like 2,4,6-Tribenzyl-1,3,5-triazine (CAS: 13960-31-1) requires strict adherence to environmental health and safety (EHS) protocols. Improper disposal of triazine derivatives can lead to the release of toxic nitrogen oxides (NOx) during incineration or environmental contamination if routed to standard wastewater streams.

This guide provides an authoritative, step-by-step operational plan for the safe handling, segregation, and disposal of 2,4,6-Tribenzyl-1,3,5-triazine, ensuring full compliance with the Resource Conservation and Recovery Act (RCRA)[1].

Physicochemical Profile & Waste Classification

Before initiating disposal, it is critical to understand the physical properties of the chemical to determine its appropriate waste stream. 2,4,6-Tribenzyl-1,3,5-triazine is a solid organic compound characterized by a stable triazine core substituted with three benzyl groups[2].

Table 1: Chemical Properties and Waste Categorization

Parameter	Specification	Operational Implication
Chemical Name	2,4,6-Tribenzyl-1,3,5-triazine	Standardize nomenclature on all waste labels.
CAS Number	13960-31-1[2]	Required for EHS waste profiling.
Molecular Formula	C24H21N3	High nitrogen content; requires NOx-scrubbed incineration.
Physical State	Solid (Powder/Crystalline)	Risk of aerosolization; handle in a fume hood.
Waste Stream (Neat)	Solid Organic Waste	Do not mix with heavy metals or strong oxidizers.
Waste Stream (Solution)	Non-Halogenated Solvent Waste	Assuming dissolution in standard solvents (e.g., MeOH, EtOAc).

Regulatory Framework and Causality

Under EPA RCRA regulations (40 CFR Parts 260–273), generators of hazardous waste must accurately identify and classify their waste streams[1]. While 2,4,6-Tribenzyl-1,3,5-triazine is not specifically listed as an acutely hazardous "P-list" chemical, it falls under general characteristic hazardous waste guidelines when mixed with flammable solvents (D001) or when its disposal poses a risk of toxic byproducts[3].

The Causality of Segregation: The triazine ring is highly stable. When subjected to thermal degradation (incineration), the three nitrogen atoms in the ring oxidize to form nitrogen oxides (NO, NO2). If this waste is inadvertently mixed with halogenated waste streams (e.g., dichloromethane), the resulting combustion can produce complex, highly toxic halogenated-nitrogenous byproducts. Therefore, strict segregation into Non-Halogenated Organic Waste is a self-validating protocol to ensure the commercial incinerator can effectively use standard NOx scrubbers to neutralize the exhaust.

Step-by-Step Disposal Methodology

The following protocols must be executed by trained laboratory personnel wearing appropriate PPE (nitrile gloves, lab coat, and safety goggles).

Protocol A: Disposal of Neat Solid Waste

• Containment: Sweep or carefully transfer any unused or contaminated solid 2,4,6-Tribenzyl-1,3,5-triazine into a sealable, compatible primary container (e.g., a wide-mouth high-density polyethylene (HDPE) or glass jar).

• Minimize Aerosolization: Perform all dry transfers within a certified chemical fume hood to prevent inhalation of particulate matter.

• Labeling: Affix a standardized hazardous waste label. Mark the contents explicitly as "Solid Organic Waste: 2,4,6-Tribenzyl-1,3,5-triazine (CAS 13960-31-1)."

• Storage: Store in a designated solid waste accumulation area, strictly segregated from strong oxidizers (e.g., peroxides, nitrates) which could react with the organic benzyl groups.

Protocol B: Disposal of Triazine Solutions (Liquid Waste)

• Solvent Compatibility Check: Ensure the solvent used to dissolve the triazine (e.g., methanol, acetone) is non-halogenated.

• Transfer: Funnel the solution into the laboratory's designated Non-Halogenated Organic Waste carboy.

• Secondary Containment: Ensure the waste carboy is kept in secondary containment (a spill tray) to capture any accidental overflow.

• Log Entry: Update the waste carboy's log sheet with the estimated mass of 2,4,6-Tribenzyl-1,3,5-triazine added, ensuring the EHS department has an accurate chemical profile for the vendor.

Spill Response and Decontamination

In the event of a localized laboratory spill:

• Solid Spill: Do not use a brush, which can aerosolize the powder. Gently cover the spill with damp paper towels (using water or a mild solvent like isopropanol) to suppress dust. Carefully scoop the material into a solid waste container.

• Liquid Spill: Absorb the spilled solution using inert absorbent pads or vermiculite. Transfer the saturated absorbent material to a solid hazardous waste container and label it as "Debris contaminated with [Solvent] and 2,4,6-Tribenzyl-1,3,5-triazine."

Waste Routing Workflow

The following diagram illustrates the logical decision-making process for routing 2,4,6-Tribenzyl-1,3,5-triazine waste to ensure regulatory compliance and environmental safety.

Figure 1: Decision tree for the segregation and disposal routing of 2,4,6-Tribenzyl-1,3,5-triazine waste.

References

• Title: Resource Conservation and Recovery Act (RCRA) Regulations | US EPA Source: Environmental Protection Agency (EPA) URL: [Link]

• Title: Cas 150454-63-0,2,4,6-Tris-((E) - LookChem (Referencing CAS 13960-31-1) Source: LookChem URL: [Link]

• Title: EPA Hazardous Waste Codes Source: UGA Environmental Safety Division URL: [Link]

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• 2. lookchem.com [lookchem.com]
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Personal protective equipment for handling 2,4,6-Tribenzyl-1,3,5-triazine

Handling 2,4,6-Tribenzyl-1,3,5-triazine (CAS: 13960-31-1) requires a nuanced approach to laboratory safety. Widely utilized as a tritopic linker in the synthesis of lanthanide-based metal-organic polyhedral cages and advanced catalytic systems , this compound presents specific handling challenges.

As a Senior Application Scientist, I designed this guide to move beyond basic compliance. We will examine the causality behind the hazards of the 1,3,5-triazine scaffold and establish self-validating protocols to ensure your operational safety and scientific integrity.

Toxicological Profile & Hazard Causality

To select the correct Personal Protective Equipment (PPE), you must first understand the molecular behavior of the compound. The core 1,3,5-triazine ring contains basic nitrogen centers that readily interact with ocular and respiratory mucosa, causing acute irritation .

However, the addition of three benzyl groups in 2,4,6-Tribenzyl-1,3,5-triazine significantly alters its physical properties. These bulky, aromatic groups drastically increase the molecule's lipophilicity. While the dry powder is relatively stable, if it becomes dissolved in common organic solvents (e.g., dichloromethane or DMF) during a reaction or spill, its ability to permeate the epidermal lipid bilayer is exponentially higher than that of the unsubstituted triazine core. Furthermore, animal studies on triazine derivatives indicate that systemic absorption can lead to structural liver damage .

Quantitative Hazard Summary

Hazard Class	GHS Code	Physiological Target	Mechanistic Causality	Required PPE Barrier
Skin Irritation	Category 2 (H315)	Epidermal layers	High lipophilicity allows solvent-assisted dermal penetration.	Double nitrile gloves (>0.11mm), Flame-resistant lab coat
Eye Irritation	Category 2 (H319)	Ocular mucosa	Basic nitrogen centers disrupt mucosal pH, causing conjunctival redness.	Indirect vented goggles / Full-face shield
STOT SE	Category 3 (H335)	Respiratory tract	Inhalation of fine crystalline dust irritates respiratory linings.	Class II Fume Hood, N95/P3 respirator (if outside hood)
Acute Toxicity	Category 4 (H302)	Systemic / Liver	Triazine derivatives can induce hepatic structural damage upon entry.	Strict hygiene, closed-system transfer

The PPE Matrix: Causality-Driven Selection

Do not treat PPE as a generic checklist. Every item serves a specific mechanistic purpose against 2,4,6-Tribenzyl-1,3,5-triazine.

• Hand Protection (Double-Gloving): Standard latex is strictly prohibited. You must use nitrile gloves (minimum 0.11 mm thickness). Why? Latex offers poor resistance to the organic solvents typically used to solvate tribenzyl-triazines. If a splash occurs, the solvent will act as a carrier, driving the lipophilic triazine through the latex and into your skin. Double-gloving ensures that if the outer glove suffers a micro-tear from a sharp spatula, the inner glove maintains the barrier.

• Eye/Face Protection: Wear indirect vented safety goggles conforming to EN 166 or NIOSH standards . Why indirect venting? Standard safety glasses leave the top and sides exposed to aerosolized dust. Indirect vents prevent fine crystalline powders from settling into the eyes while still preventing fogging.

• Respiratory Protection: All handling must occur inside a certified chemical fume hood. If you must clean a spill outside the hood, a P3 or N95 particulate respirator is mandatory to prevent inhalation of H335-classified dust .

Operational Workflow & Logical Relationships

The following diagram maps the lifecycle of handling this chemical, highlighting critical containment phases and spill mitigation pathways.

Operational workflow for 2,4,6-Tribenzyl-1,3,5-triazine handling and spill mitigation.

Step-by-Step Methodologies

Protocol A: Self-Validating Dispensing and Solvation

Fine organic powders are highly susceptible to static charge, which can cause the material to violently repel from the spatula and aerosolize. This protocol mitigates that risk.

• Environment Validation: Activate the chemical fume hood. Self-Validation Step: Do not rely solely on the digital monitor. Tape a small (1x2 inch) piece of tissue paper to the bottom of the sash. It should pull steadily inward without violent fluttering, confirming a laminar face velocity of ~0.5 m/s.

• Static Mitigation: Discharge your own static electricity by touching a grounded metal surface. Wipe the exterior of the reagent bottle and the weighing boat with a static-dissipative cloth.

• Dispensing: Using a grounded, anti-static micro-spatula, transfer the 2,4,6-Tribenzyl-1,3,5-triazine into a pre-tared, sealable glass vial.

• In-Hood Solvation: Do not transport the dry powder across the lab. Introduce your reaction solvent (e.g., DCM) directly into the vial while still inside the hood.

• Sealing: Cap the vial securely and wipe the exterior with 70% isopropanol before removing it from the hood.

Protocol B: Emergency Spill Response

If a loss of containment occurs, rapid, structured action prevents systemic exposure.

• Isolation: Immediately halt work and evacuate personnel within a 2-meter radius.

• Dust Suppression (Critical): Do not use a dry brush or broom, as this will aerosolize the H335-classified dust. Gently cover the spilled powder with absorbent paper towels dampened with water or a mild solvent (like isopropanol).

• Collection: Use a non-sparking scoop to lift the dampened mass. Place it directly into a hazardous waste container labeled "Halogenated/Triazine Organic Waste."

• Chemical Decontamination: Wash the affected surface with a 70% isopropanol solution to dissolve residual lipophilic traces, followed by a thorough soap and water rinse to physically lift the remaining residue .

• PPE Doffing: Remove your outer layer of nitrile gloves inside out to trap any microscopic dust, disposing of them in the solid hazardous waste bin before leaving the spill zone.

References

• Design of lanthanide based metal–organic polyhedral cages for application in catalysis, sensing, separation and therapy. D.J. Bell, L.S. Natrajan and I.A. Riddell. Coordination Chemistry Reviews.[Link]

• SAFETY DATA SHEET: 1,3,5-Triazine derivatives. Fisher Scientific UK.[Link]